2-Azabicyclo[3.3.1]nonan-8-one

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of 2-Azabicyclo[3.3.1]nonan-8-one

For Researchers, Scientists, and Drug Development Professionals

The 2-azabicyclo[3.3.1]nonane, commonly known as the morphan scaffold, represents a pivotal structural motif in a vast array of biologically active natural products and synthetic pharmaceuticals. Its rigid, three-dimensional architecture provides a unique template for the design of novel therapeutic agents. This guide offers a comprehensive exploration of a key derivative within this family: 2-Azabicyclo[3.3.1]nonan-8-one. We will delve into its intricate chemical structure, unravel its complex stereochemistry, and provide insights into its synthesis and characterization, equipping researchers with the foundational knowledge necessary for its application in drug discovery and development.

Unveiling the Core Structure: Nomenclature and Isomeric Considerations

2-Azabicyclo[3.3.1]nonan-8-one is a bicyclic heteroalkane characterized by a nine-membered ring system bridged by a nitrogen atom. The nomenclature, following IUPAC guidelines, precisely defines the connectivity of the atoms. The bicyclo[3.3.1]nonane core consists of two fused six-membered rings. The "2-aza" prefix indicates that a nitrogen atom replaces a carbon at the second position of the bicyclic system. The "-8-one" suffix denotes the presence of a ketone functional group at the eighth position.

It is crucial to distinguish 2-Azabicyclo[3.3.1]nonan-8-one from its various isomers, such as the -3-one, -7-one, and -9-one derivatives, as the position of the carbonyl group significantly influences the molecule's chemical reactivity, physical properties, and, most importantly, its stereochemical behavior.

The Three-Dimensional Landscape: Stereochemistry and Conformational Analysis

The defining characteristic of the bicyclo[3.3.1]nonane framework is its conformational flexibility, which is a key determinant of its biological activity. The two fused six-membered rings can adopt several conformations, with the most stable being the chair-chair and chair-boat forms.

The introduction of a nitrogen atom at the 2-position and a carbonyl group at the 8-position introduces further complexity to this conformational landscape. The presence of the sp²-hybridized carbonyl carbon at C8 can influence the puckering of the carbocyclic ring.

The equilibrium between the chair-chair and chair-boat conformers is a delicate balance of steric and electronic factors. In the chair-chair conformation, both six-membered rings adopt a chair-like geometry. However, this can lead to significant transannular steric strain between the axial hydrogens at C3 and C7. In contrast, the chair-boat conformation alleviates this steric clash, but introduces torsional strain within the boat-shaped ring.

For 2-Azabicyclo[3.3.1]nonan-8-one, the preferred conformation will be influenced by factors such as the nature of any substituent on the nitrogen atom (N2). Bulky N-substituents may favor a conformation that minimizes steric interactions.

Caption: Conformational equilibrium of the 2-azabicyclo[3.3.1]nonane core.

Synthetic Strategies: Constructing the Morphan Core

The synthesis of the 2-azabicyclo[3.3.1]nonane skeleton is a well-explored area of organic chemistry, with several elegant strategies developed over the years.[1][2] These methods can be broadly categorized based on the key bond-forming reactions used to construct the bicyclic framework. For the specific synthesis of 2-Azabicyclo[3.3.1]nonan-8-one, intramolecular cyclization reactions of appropriately substituted piperidine precursors are the most common approaches.

Intramolecular Mannich-Type Cyclization

A powerful strategy for the formation of the C1-C8 bond involves an intramolecular Mannich-type reaction of a piperidine derivative bearing a tethered nucleophilic component. This approach offers good control over the stereochemistry at the bridgehead carbons. The general workflow for this synthetic approach is outlined below.

Caption: General workflow for the synthesis via intramolecular Mannich cyclization.

A plausible synthetic route starting from a substituted piperidine is detailed below.

Experimental Protocol: Synthesis of N-Benzyl-2-Azabicyclo[3.3.1]nonan-8-one

This protocol is a representative example of an intramolecular cyclization approach.

• Step 1: Synthesis of the Piperidine Precursor. A suitable starting material, such as N-benzyl-4-piperidone, is reacted with a three-carbon component that can be converted into a nucleophilic species. This often involves an initial Michael addition followed by further functional group manipulations.

• Step 2: Generation of the Iminium Ion and Cyclization. The piperidine precursor is then treated with an oxidizing agent, such as mercuric acetate, or subjected to acidic conditions to generate an endocyclic iminium ion. This reactive intermediate then undergoes a spontaneous intramolecular cyclization, with the tethered nucleophile attacking the iminium carbon to form the C1-C8 bond and construct the bicyclic skeleton.

• Step 3: Work-up and Purification. The reaction mixture is worked up to remove the reagents and byproducts. The crude product is then purified using techniques such as column chromatography to yield the desired N-benzyl-2-azabicyclo[3.3.1]nonan-8-one.

Causality Behind Experimental Choices:

• N-Benzyl Protection: The benzyl group serves as a common protecting group for the nitrogen atom, which can be readily removed via hydrogenolysis if the free secondary amine is desired.

• Iminium Ion Formation: The generation of the iminium ion is the key step that activates the piperidine ring for the intramolecular cyclization. The choice of method (oxidation or acid catalysis) depends on the specific substrate and desired reaction conditions.

Dieckmann Condensation Approach

Another classical and effective method for the formation of cyclic β-keto esters is the Dieckmann condensation.[1][3] This intramolecular Claisen condensation of a diester can be adapted for the synthesis of the carbocyclic ring of 2-Azabicyclo[3.3.1]nonan-8-one.

The general principle involves the base-catalyzed intramolecular cyclization of a piperidine derivative bearing two ester functionalities at appropriate positions.

Spectroscopic Characterization and Structural Elucidation

The unambiguous characterization of 2-Azabicyclo[3.3.1]nonan-8-one and the determination of its stereochemistry rely heavily on modern spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) spectroscopy.

¹H and ¹³C NMR Spectroscopy

The ¹H and ¹³C NMR spectra provide a wealth of information about the molecular structure and conformation.[4][5]

Expected ¹H NMR Features:

• Bridgehead Protons (H1 and H5): These protons typically appear as complex multiplets in the upfield region of the spectrum. Their chemical shifts and coupling constants are highly sensitive to the overall conformation of the bicyclic system.

• Protons on the Piperidine Ring (H3, H4): The chemical shifts of these protons will be influenced by the nitrogen atom and any N-substituent.

• Protons on the Carbocyclic Ring (H6, H7, H9): The protons adjacent to the carbonyl group (H7 and H9) are expected to be deshielded and appear at a lower field.

Expected ¹³C NMR Features:

• Carbonyl Carbon (C8): The ketone carbonyl carbon will exhibit a characteristic downfield chemical shift, typically in the range of 200-220 ppm.

• Bridgehead Carbons (C1 and C5): These carbons will have distinct chemical shifts that can provide insight into the ring junction stereochemistry.

• Carbons of the Piperidine and Carbocyclic Rings: The chemical shifts of the remaining carbons will be consistent with their local electronic environment.

A comprehensive analysis of 2D NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), is essential for the unambiguous assignment of all proton and carbon signals and for elucidating the connectivity within the molecule.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive method for determining the three-dimensional structure of 2-Azabicyclo[3.3.1]nonan-8-one in the solid state. This technique yields precise information on bond lengths, bond angles, and torsional angles, which allows for the unambiguous confirmation of the relative and absolute stereochemistry, as well as the preferred conformation in the crystalline form.

Applications in Drug Discovery and as a Synthetic Intermediate

The 2-azabicyclo[3.3.1]nonane scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products with potent biological activities, including alkaloids like morphine.[6][7] 2-Azabicyclo[3.3.1]nonan-8-one serves as a versatile synthetic intermediate for the elaboration of more complex and functionally diverse morphan derivatives. The ketone at the C8 position provides a handle for a wide range of chemical transformations, including:

• Reduction: Reduction of the ketone to the corresponding alcohol introduces a new stereocenter and a site for further functionalization.

• Nucleophilic Addition: The carbonyl group can undergo nucleophilic addition reactions to introduce various substituents at the C8 position.

• Enolate Chemistry: The α-protons to the carbonyl group can be deprotonated to form an enolate, which can then participate in a variety of carbon-carbon bond-forming reactions.

These transformations allow for the systematic modification of the 2-azabicyclo[3.3.1]nonane scaffold, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

Conclusion

2-Azabicyclo[3.3.1]nonan-8-one is a molecule of significant interest due to its presence in the core structure of numerous biologically active compounds. A thorough understanding of its chemical structure, stereochemistry, and synthetic accessibility is paramount for its effective utilization in the design and development of novel therapeutics. This guide has provided a detailed overview of these key aspects, offering a solid foundation for researchers and scientists working in the field of medicinal chemistry and drug discovery. The synthetic strategies and characterization techniques discussed herein are essential tools for the preparation and validation of this important molecular scaffold and its derivatives.

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2-Azabicyclo[3.3.1]nonan-8-one physical and chemical properties for organic synthesis

An In-Depth Technical Guide to 2-Azabicyclo[3.3.1]nonan-8-one in Organic Synthesis

Executive Summary

The morphan scaffold (2-azabicyclo[3.3.1]nonane) and its oxidized derivative, 2-azabicyclo[3.3.1]nonan-8-one, represent a privileged class of bridged bicyclic systems in organic synthesis. Ubiquitous in complex natural products—ranging from the classical analgesic morphine to the immunosuppressant FR901483 and the akuammiline alkaloid scholarisine A—this rigid 3D framework offers unique pharmacokinetic advantages over flat, flexible piperidine rings. This whitepaper explores the physicochemical properties, mechanistic utility, and validated synthetic protocols of 2-azabicyclo[3.3.1]nonan-8-one, providing a comprehensive guide for drug development professionals.

Physicochemical Profiling and 3D Conformational Advantages

In modern medicinal chemistry, escaping "flatland" is a primary directive. The conformationally restricted 2-azabicyclo[3.3.1]nonane core serves as an excellent surrogate for flexible rings like piperidines and morpholines. Incorporating this bridged bicyclic system slightly increases lipophilicity while drastically improving metabolic stability by shielding vulnerable C-H bonds from cytochrome P450 oxidation 1[1].

The 8-one derivative is particularly valuable, as the ketone moiety serves as a versatile electrophilic hub for late-stage functionalization, enabling the divergent synthesis of complex polycyclic architectures.

Table 1: Quantitative Physical Data of the Morphan Scaffold and Derivatives

Property	Morphan (Base Scaffold)	2-Azabicyclo[3.3.1]nonan-8-one • HCl
IUPAC Name	2-Azabicyclo[3.3.1]nonane	2-Azabicyclo[3.3.1]nonan-8-one hydrochloride
CAS Number	280-66-0[2]	2155855-17-5[3]
Molecular Formula	C8H15N	C8H13NO • HCl
Molecular Weight	125.21 g/mol [2]	175.65 g/mol
Melting Point	131–132 °C[4]	Solid (Decomposes)
Topological Polar Surface Area	12.0 Ų[2]	~29.0 Ų (Estimated)

Strategic Synthetic Pathways to the Morphan Core

Synthesizing the 2-azabicyclo[3.3.1]nonan-8-one system requires precise thermodynamic control over the bridged bicyclic geometry. Historically, this has been achieved via several distinct mechanistic pathways:

• Intramolecular Aza-Michael Additions: The synthesis of C-7 functionalized 2-azabicyclo[3.3.1]nonanes is frequently achieved by the intramolecular cyclization of an amine group onto an α,β -unsaturated ketone5[5].

• Asymmetric Organocatalysis: Modern approaches utilize microwave-assisted organocatalyzed tandem desymmetrization and intramolecular aldolization to yield enantiopure morphan derivatives 6[6].

• Mn(III)-Mediated Radical Additions: A highly efficient pathway involves the reaction of bicyclic cyclopropanols with vinyl azides in the presence of catalytic Mn(acac)3. This generates β -carbonyl radicals that cyclize to form 2-azabicyclo[3.3.1]non-2-en-1-ol derivatives, which are easily oxidized to the target 8-one 7[7].

Fig 1: Synthetic utility of 2-azabicyclo[3.3.1]nonan-8-one in alkaloid synthesis.

Experimental Methodology: Fischer Indolization Protocol

A hallmark application of 2-azabicyclo[3.3.1]nonan-8-one is its use as a precursor for complex indole alkaloids via the Fischer Indole Synthesis. This strategy, pioneered by Dolby8[8], was elegantly applied by Snyder in the total synthesis of (+)-Scholarisine A 9[9].

Causality in Experimental Design

Standard Fischer indolization using unsubstituted phenylhydrazine often fails with 2-azabicyclo[3.3.1]nonan-8-one derivatives. The steric encumbrance of the bridged system causes the unfunctionalized hydrazone intermediate to rapidly decompose via proton abstraction before cyclization can occur10[10].

To circumvent this, N-benzyl phenylhydrazine is employed. The benzyl group prevents unwanted side reactions at the indole nitrogen during subsequent oxidative steps. Furthermore, substituting standard Lewis acids with Pyridine-HCl at elevated temperatures (110 °C) provides a buffered acidic environment. This precisely balances the acidity required to drive the [3,3]-sigmatropic rearrangement while preventing the degradation of the highly basic morphan nitrogen 9[9].

Step-by-Step Protocol (Self-Validating Workflow)

• Hydrazone Formation: Dissolve the protected 2-azabicyclo[3.3.1]nonan-8-one derivative (1.0 equiv) and N-benzyl phenylhydrazine (1.2 equiv) in anhydrous ethanol under an argon atmosphere.

• Validation Check (Critical): Stir at room temperature for 2-4 hours. Do not apply heat yet. Monitor the reaction via LC-MS. The mass of the intermediate hydrazone must be explicitly confirmed before proceeding. Premature heating of unreacted ketone leads to irreversible decomposition10[10].

• Solvent Exchange: Once hydrazone formation is complete, remove the ethanol strictly under reduced pressure at ambient temperature.

• Thermal Rearrangement: Resuspend the crude intermediate in Pyridine-HCl. Heat the reaction mixture to 110 °C under an inert argon atmosphere for 12 hours. The buffered acidity catalyzes the [3,3]-sigmatropic shift and subsequent ammonia elimination.

• Isolation: Cool to 0 °C and carefully quench with saturated aqueous NaHCO3 to neutralize the Pyridine-HCl. Extract with dichloromethane (3x), dry the combined organic layers over Na2SO4, and purify via flash column chromatography to yield the N-benzyl indole-fused morphan derivative.

Applications in Medicinal Chemistry

Beyond natural product total synthesis, the morphan scaffold is the pharmacophoric base of the benzomorphan family of drugs 4[4]. By utilizing 2-azabicyclo[3.3.1]nonan-8-one as a starting material, researchers can access rigidified opioid receptor modulators that exhibit similar potency to Naloxone but with differentiated, often safer, side-effect profiles1[1]. Furthermore, radical cyclization methods utilizing chloroacetamides have successfully deployed the morphan core to synthesize the tricyclic framework of the potent immunosuppressant FR901483 11[11].

References

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• Diaba, F. "Chloroacetamides: Versatile intermediates for the synthesis of nitrogen heterocycles using radical and non-radical processes." Longdom Publishing.
• Adams, G. L., et al. "Total Synthesis of (+)-Scholarisine A." PMC - NIH.
• Adams, G. L., et al. "Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)-Scholarisine A." PMC - NIH.
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• Bosch, J., & Bonjoch, J. "Synthesis of 2-azabicyclo[3.3.1]nonanes." Department of Organic Chemistry, University of Barcelona.
• Dolby, L. J., & Nelson, S. J. "Models for the pyridine nucleotide coenzymes.
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The Central Role of 2-Azabicyclo[3.3.1]nonan-8-one as a Strategic Scaffold in the Synthesis of Morphan Alkaloids

An In-Depth Technical Guide

Abstract

The morphan class of alkaloids, which includes clinically indispensable analgesics like morphine and codeine, presents a formidable challenge in synthetic organic chemistry due to its complex, stereochemically rich tetracyclic framework.[1] At the heart of many successful total syntheses lies the strategic construction of the 2-azabicyclo[3.3.1]nonane core, a bridged bicyclic system that constitutes the C and D rings of the morphinan structure.[2] This technical guide provides an in-depth analysis of the synthesis and elaboration of 2-azabicyclo[3.3.1]nonan-8-one and its derivatives, highlighting its pivotal role as a versatile scaffold. We will explore the causality behind key experimental strategies, from classic acid-catalyzed cyclizations to modern domino and radical reactions, offering field-proven insights for researchers in drug development and synthetic chemistry.

Introduction: The Morphan Challenge and the Bicyclic Solution

Morphinan alkaloids are characterized by a rigid polycyclic structure featuring a crucial all-carbon quaternary center and multiple stereocenters, which dictates their potent biological activity.[3] The total synthesis of these molecules has been a benchmark for synthetic innovation for over 70 years.[3][4] A convergent and efficient strategy involves the initial construction of a simplified, yet structurally significant, portion of the molecule that can be later elaborated into the final complex target.

The 2-azabicyclo[3.3.1]nonane (also known as a morphan) scaffold is the ideal candidate for this role.[2][5][6] Specifically, the introduction of a ketone at the C-8 position (2-azabicyclo[3.3.1]nonan-8-one) provides a versatile chemical handle for subsequent transformations, including the critical annulation of the aromatic A-ring to complete the morphinan skeleton. This guide focuses on the primary methodologies developed to forge this essential bicyclic core.

The Cornerstone of Morphan Synthesis: The Grewe Cyclization

The most historically significant and widely adopted method for constructing the morphinan skeleton is the Grewe cyclization.[1][7] This powerful acid-catalyzed reaction forges the C4a-C12 bond, creating the C-ring of the morphinan nucleus from a suitably substituted 1-benzyl-octahydroisoquinoline precursor. This transformation is the lynchpin of several of the most efficient morphine syntheses to date, including the landmark Rice synthesis.[1]

Mechanistic Rationale and Causality

The Grewe cyclization proceeds through the generation of a highly reactive carbocation intermediate. The choice of a strong acid or "superacid" (e.g., H₃PO₄, H₂SO₄, CF₃SO₃H) is critical.[7][8][9] The acid protonates the hydroxyl group on the cyclohexene ring of the precursor, which then leaves as a water molecule. This generates a secondary carbocation that is poised to be attacked by the electron-rich aromatic ring of the benzyl substituent. This intramolecular electrophilic aromatic substitution is the key bond-forming step that closes the C-ring and establishes the core 2-azabicyclo[3.3.1]nonane framework.

The success of the cyclization is highly dependent on the electronic nature of the aromatic ring and the protection of the nitrogen atom. An N-formyl group is commonly used to protect the nitrogen during this step, preventing unwanted side reactions.[8][9]

Visualizing the Grewe Cyclization Pathway

Caption: The Grewe cyclization pathway for morphinan synthesis.

Representative Experimental Protocol: Grewe Cyclization

This protocol is adapted from methodologies described for the synthesis of morphinan precursors.[8][9]

• Preparation: The N-formyl-1-benzyl-octahydroisoquinoline precursor (1.0 eq) is dissolved in a suitable anhydrous solvent (e.g., CH₂Cl₂ or CH₃NO₂) under an inert atmosphere (N₂ or Ar).

• Acid Addition: The solution is cooled to a low temperature (typically -20°C to 0°C). A superacid, such as trifluoromethanesulfonic acid (CF₃SO₃H, 5-10 eq), is added dropwise via syringe, maintaining the low temperature.

• Reaction: The reaction mixture is stirred at the low temperature for a specified period (e.g., 1-4 hours), with progress monitored by thin-layer chromatography (TLC).

• Quenching: The reaction is carefully quenched by pouring the mixture into a vigorously stirred biphasic solution of a saturated aqueous base (e.g., NaHCO₃ or NH₄OH) and an organic solvent (e.g., ethyl acetate) at 0°C.

• Extraction & Purification: The organic layer is separated, and the aqueous layer is extracted multiple times with the organic solvent. The combined organic extracts are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The resulting crude product is purified by column chromatography on silica gel to yield the 2-azabicyclo[3.3.1]nonane-containing morphinan derivative.

Domino Reactions: An Efficient Entry from Chiral Precursors

For the synthesis of enantiomerically pure morphans, a highly efficient two-step domino reaction starting from the readily available natural product (R)-carvone has been developed.[5][6] This strategy rapidly assembles the bicyclic core with excellent stereocontrol.

Mechanistic Rationale and Causality

The synthesis begins with the chemoselective epoxidation of the isopropenyl side chain of (R)-carvone.[5][6] The subsequent key step is a domino reaction initiated by the opening of the epoxide ring with a primary amine. This is followed by an intramolecular conjugate addition (aza-Michael addition) of the newly formed secondary amine onto the α,β-unsaturated ketone of the cyclohexenone ring.[6] This tandem sequence efficiently forms the piperidine D-ring, establishing the 2-azabicyclo[3.3.1]nonane skeleton in a single pot. The use of a Lewis acid like LiClO₄ can facilitate the epoxide opening.[5]

The major advantage of this approach is its brevity and the direct installation of chirality from the starting material.[5] It also allows for diversity, as different primary amines can be used to introduce various N-substituents.[6]

Visualizing the Domino Reaction Workflow

Caption: Domino reaction workflow for morphan synthesis from (R)-carvone.

Representative Experimental Protocol: Domino Synthesis

This protocol is adapted from the work of Wünsch and colleagues.[5][6]

• Epoxidation: (R)-carvone (1.0 eq) is dissolved in a chlorinated solvent (e.g., CH₂Cl₂). m-Chloroperbenzoic acid (mCPBA, ~1.5 eq) is added portion-wise at 0°C. The mixture is allowed to warm to room temperature and stirred until TLC indicates complete consumption of the starting material. The reaction is quenched with aqueous Na₂S₂O₃ and NaHCO₃, and the product epoxide is extracted and purified.

• Domino Cyclization: To a solution of the carvone-epoxide (1.0 eq) in a suitable solvent like acetonitrile, a primary amine (e.g., benzylamine, 1.1 eq) and lithium perchlorate (LiClO₄, 1.0 eq) are added.

• Reaction: The mixture is heated to reflux (approx. 82°C) for several hours (e.g., 12-24 h).

• Workup and Purification: After cooling, the solvent is removed in vacuo. The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried, filtered, and concentrated. The crude product is purified by column chromatography to afford the desired 2-azabicyclo[3.3.1]nonan-8-one derivative.

Modern Synthetic Approaches

Beyond these classical methods, recent innovations have provided new routes to the morphan scaffold.

Nitroso-Ene Cyclization

A type II nitroso-ene cyclization has been developed to construct morphan derivatives.[10] This method involves the intramolecular reaction of an N-acyl nitroso compound with a tethered alkene. DFT calculations have shown that this reaction proceeds in a stepwise manner, with the C-N bond formation being the rate-determining step.[10] This approach demonstrates good functional group tolerance and has been successfully applied in the total synthesis of the morphan-type alkaloid (±)-kopsone.[10]

Radical Cyclization

A radical-based approach offers an alternative disconnection. The synthesis of a 2-azabicyclo[3.3.1]nonan-3-one has been achieved through the intramolecular cyclization of a carbamoyl-dichloromethyl radical onto a non-activated alkene.[11] This demonstrates that 6-membered rings can be formed via radical pathways even without an activating group on the alkene acceptor, expanding the toolkit for morphan synthesis.[11]

Summary of Synthetic Strategies

The construction of the 2-azabicyclo[3.3.1]nonan-8-one core is a critical phase in the total synthesis of morphan alkaloids. The choice of strategy depends on the desired stereochemistry, efficiency, and tolerance for various functional groups.

Synthetic Strategy	Key Reagents/Conditions	Advantages	Disadvantages	Reference
Grewe Cyclization	Superacids (H₃PO₄, CF₃SO₃H)	Powerful, forms core skeleton directly	Harsh conditions, requires specific precursors	[7][8]
Domino Reaction	(R)-Carvone, mCPBA, Primary Amine, LiClO₄	High efficiency (2 steps), enantioselective	Potential for diastereomeric mixtures	[5][6]
Nitroso-Ene Cyclization	N-acyl nitroso precursor, oxidation	Good functional group tolerance, modern	May require specific precursor synthesis	[10]
Radical Cyclization	Trichloroacetamide precursor, radical initiator	Novel disconnection, useful for specific targets	May have issues with stereocontrol

Conclusion

The 2-azabicyclo[3.3.1]nonan-8-one system is more than just an intermediate; it is a strategic linchpin that has enabled the efficient and elegant synthesis of some of the most important molecules in medicine. From the robust and time-tested Grewe cyclization to the concise and stereoselective domino reactions, the methods for constructing this scaffold are a testament to the ingenuity of synthetic chemists. As drug development continues to demand novel analogues and more efficient synthetic routes, the continued innovation in the synthesis of this pivotal morphan core will remain a central and enabling endeavor.

References

• Total synthesis of morphine and rel
• Two‐Step Synthesis of Enantiomerically Pure Morphans
• Divergent Enantioselective Synthesis of (−)-Galanthamine and (−)-Morphine. Journal of the American Chemical Society.
• Two‐Step Synthesis of Enantiomerically Pure Morphans from (R)‐Carvone - PMC.
• Construction of Morphan Derivatives by Nitroso–Ene Cyclization: Mechanistic Insight and Total Synthesis of (±)‐Kopsone.
• Recent advances in the total synthesis of alkaloids using chiral secondary amine organoc
• Preparation of Novel Morphinan Derivative as a Result of Grewe Cycliz
• A total synthesis of morphinan compounds by cyclization of cycloalkylcarbonyl compounds.
• Intramolecular Cyclization Reactions of 5-Halo- and 5-Nitro-Substituted Furans. Organic Letters.
• Deconstructive Asymmetric Total Synthesis of Morphine-Family Alkaloid (−)-Thebainone A - PMC.
• The Quest for a Practical Synthesis of Morphine Alkaloids and Their Derivatives by Chemoenzymatic Methods. Accounts of Chemical Research.
• Short total synthesis or morphinan compounds which uses cyclization of a cycloalkylcarbonyl compound selected from cyclopropylcarbonyl and cyclobutylcarbonyl.
• Synthesis of 2-Azabicyclo[3.3.1]nonanes.
• (PDF) Synthesis of 2-Azabicyclo[3.3.1]nonanes.
• A RADICAL ROUTE TO MORPHANS. SYNTHESIS AND SPECTROSCOPIC DATA OF THE 2-AZABICYCL0[3.3.1]NONANE. Semantic Scholar.
• Synthesis of Morphinan Alkaloids in Saccharomyces cerevisiae. PLOS One.
• Synthesis of Morphine Alkaloids and Deriv
• Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). MDPI.

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Mass spectrometry fragmentation patterns of 2-Azabicyclo[3.3.1]nonan-8-one

Mass Spectrometry Fragmentation Profiling of 2-Azabicyclo[3.3.1]nonan-8-one: A Mechanistic Guide for Structural Elucidation

Executive Summary

The 2-azabicyclo[3.3.1]nonane skeleton is a privileged, highly strained bicyclic motif embedded within numerous complex natural products and synthetic therapeutics. It forms the structural core of the akuammiline family of alkaloids (e.g., scholarisine A) 1, the natural isolate kopsone [[2]](), and phenylmorphan-based opioid receptor modulators 3. Among its derivatives, 2-azabicyclo[3.3.1]nonan-8-one serves as a critical synthetic intermediate.

As a Senior Application Scientist, I frequently observe that standard spectral libraries fall short when analyzing bridged bicyclic systems. To ensure robust structural elucidation, one must understand the causality behind the fragmentation. This whitepaper provides an in-depth mechanistic analysis of the collision-induced dissociation (CID) pathways of 2-azabicyclo[3.3.1]nonan-8-one, supported by a self-validating High-Resolution LC-MS/MS protocol.

Physicochemical & Spectrometric Properties

Before interpreting tandem mass spectra, establishing the exact monoisotopic mass and preferred ionization mode is critical. The basic secondary amine in the [3.3.1] framework ensures excellent ionization efficiency in positive electrospray ionization (ESI+).

Property	Value
Chemical Formula	C8H13NO
Exact Monoisotopic Mass	139.0997 Da
Precursor Ion [M+H]+	m/z 140.1070
Preferred Ionization Mode	ESI (+)
Key Structural Features	Bridged bicyclic system, secondary amine (N2), bridge ketone (C8)

Mechanistic Causality of Fragmentation Pathways

The fragmentation of 2-azabicyclo[3.3.1]nonan-8-one is governed by the thermodynamic drive to relieve the inherent steric strain of the bridged network, heavily directed by the nitrogen lone pair and the C8 carbonyl group 4.

Pathway A: Nitrogen-Directed Alpha-Cleavage and Ring Opening In acyclic aliphatic amines, alpha-cleavage typically results in the immediate expulsion of an alkyl radical. However, in the[3.3.1] bicyclic system, homolytic cleavage of the C1-C8 bond does not eject a fragment. Instead, it opens the bridged ring, relieving massive structural strain while forming a highly resonance-stabilized iminium cation at N2. This ring-opened intermediate acts as the gateway for all subsequent major fragmentations.

Pathway B: Carbonyl-Directed Expulsion (Loss of CO) Following the C1-C8 alpha-cleavage, the radical/cation localized at the C8 position is adjacent to the ketone oxygen, effectively forming an unstable acylium-like intermediate. This structure rapidly extrudes carbon monoxide (CO, 28.01 Da) to form a highly stable, ring-contracted fragment at m/z 112.1121. The -CO neutral loss is the most prominent diagnostic feature for 8-oxo-substituted azabicycles.

Pathway C: Sequential Deamination The m/z 112 fragment, now an open-chain or monocyclic iminium species, can undergo further collision-induced dissociation (CID) to expel ammonia (NH3, 17.03 Da). This sequential loss yields a hydrocarbon-rich fragment at m/z 95.0855, confirming the presence of the unsubstituted secondary amine in the parent structure.

Pathway D: Enolization and Dehydration (Minor) A secondary, less dominant pathway involves the enolization of the C8 ketone in the acidic ESI environment. Protonation of the resulting enol hydroxyl group leads to the loss of water (H2O, 18.01 Da), yielding a diene-like fragment at m/z 122.0964.

Diagnostic Fragment Ion Summary

Fragment Ion (m/z)	Neutral Loss	Formula	Mechanistic Causality / Structural Significance
140.1070	None	C8H14NO+	Protonated precursor ion [M+H]+.
122.0964	18 Da (H2O)	C8H12N+	Enolization followed by dehydration (Minor pathway).
112.1121	28 Da (CO)	C7H14N+	Alpha-cleavage at C1-C8 followed by rapid CO expulsion.
95.0855	45 Da (CO + NH3)	C7H11+	Sequential loss of CO and ammonia; confirms secondary amine.

Visualizations of Fragmentation Logic

The following diagram maps the logical progression of the CID fragmentation cascade.

Proposed CID fragmentation pathways for protonated 2-azabicyclo[3.3.1]nonan-8-one.

Experimental Protocol: High-Resolution LC-MS/MS Workflow

To ensure analytical trustworthiness and reproducibility, the following protocol represents a self-validating system for acquiring high-resolution tandem mass spectra of azabicyclic compounds 5.

Step 1: Sample Preparation Dilute the synthesized 2-azabicyclo[3.3.1]nonan-8-one standard to a final concentration of 1 µg/mL. Use a solvent matrix of 50:50 Methanol:Water containing 0.1% Formic Acid (v/v). The formic acid modifier is strictly required to drive the equilibrium toward the protonated [M+H]+ state prior to desolvation 6.

Step 2: Chromatographic Separation

• Column: C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient: Isocratic hold at 5% B for 0.5 min, linear ramp to 95% B over 4.5 minutes, hold for 1 minute. Flow rate: 0.4 mL/min.

Step 3: Mass Spectrometry Parameters (ESI+)

• Capillary Voltage: 3.0 kV (optimized to prevent in-source fragmentation).

• Source Temperature: 280 °C.

• Desolvation Gas Flow: 800 L/hr (Nitrogen).

Step 4: Tandem MS (CID) Optimization Isolate the precursor ion (m/z 140.1) in Q1 with a narrow isolation window (0.7 Da) to prevent co-isolation of isobaric impurities. Apply a Collision Energy (CE) ramp from 15 eV to 45 eV using Argon as the collision gas. Record high-resolution product ion spectra in the TOF or Orbitrap analyzer, ensuring mass accuracy is maintained below 5 ppm using an internal lock-mass calibrant 7.

Step-by-step LC-MS/MS workflow for analyzing 2-azabicyclo[3.3.1]nonan-8-one.

References

• Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)
• Source: acs.
• Source: nih.
• Source: uab.
• Mass spectra with the molecular structure and proposed MS fragmentation pattern of abemaciclib...
• Effects of the Alkyl Portion of the Alkoxy Group on the Mass Spectrometric Fragmentation Pathways...
• Source: nih.

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• 3. Diastereoselective One-Pot Synthesis of 7- and 8-Substituted 5-Phenylmorphans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Transformation of a Potent C9-Substituted Phenylmorphan into MOR Partial Agonists with Improvement of Metabolic Stability: An In Vitro, In Vivo, and In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uab.edu [uab.edu]
• 7. researchgate.net [researchgate.net]

Structural Elucidation and Synthetic Utility of 2-Azabicyclo[3.3.1]nonan-8-one: A Crystallographic and Methodological Whitepaper

Executive Summary

The 2-azabicyclo[3.3.1]nonane framework, commonly referred to as the morphan core, is a privileged scaffold in medicinal chemistry and natural product synthesis. Specifically, the functionalized derivative 2-azabicyclo[3.3.1]nonan-8-one serves as a critical linchpin in the total synthesis of complex akuammiline alkaloids and the development of highly selective opioid receptor (MOR/KOR) modulators. Because these molecules possess highly rigid, cage-like architectures with multiple contiguous stereocenters, traditional spectroscopic methods (such as NOESY NMR) are often insufficient for unambiguous structural assignment. Consequently, single-crystal X-ray diffraction has become the gold standard for validating the absolute configuration and mechanistic outcomes of reactions involving this scaffold.

This whitepaper provides an in-depth technical analysis of the crystallographic properties of 2-azabicyclo[3.3.1]nonan-8-one derivatives, details self-validating synthetic protocols for their functionalization, and explains the physicochemical causality behind these experimental workflows.

The Strategic Role of the 8-Ketone in Alkaloid Synthesis

The ketone moiety at the 8-position of the 2-azabicyclo[3.3.1]nonane system provides a highly reactive, yet sterically encumbered, electrophilic center. In the context of akuammiline alkaloid synthesis—most notably in the—this ketone is the primary handle for installing the indolenine core via a modified Fischer indole annulation.

Early attempts to utilize standard phenylhydrazine on the 2-azabicyclo[3.3.1]nonan-8-one scaffold frequently led to complete substrate decomposition. The extreme ring strain of the bridged bicyclic system causes the intermediate hydrazone to fragment under standard thermal conditions. By transitioning to an N-benzyl protected phenylhydrazine, researchers successfully stabilized the intermediate iminium ion, allowing the [3,3]-sigmatropic rearrangement to proceed smoothly without degrading the morphan core.

Crystallographic Profiling and Stereochemical Validation

In the synthesis of densely functionalized morphans, determining the spatial orientation of substituents (e.g., at the C9 or C8 positions) is critical for predicting pharmacological efficacy. While NMR spectroscopy provides average conformational data, the steric crowding in 2-azabicyclo[3.3.1]nonanes often distorts typical dihedral angles, rendering coupling constants and NOE signals ambiguous.

Single-crystal X-ray diffraction overcomes this by providing a definitive three-dimensional electron density map. Low-temperature data collection (typically 100–150 K) is employed to minimize atomic thermal motion (ellipsoids), thereby sharpening the diffraction pattern and allowing for the precise calculation of the Flack parameter to confirm absolute chirality.

Table 1: Representative Crystallographic Data for 2-Azabicyclo[3.3.1]nonane Derivatives

Data synthesized from structural analyses of key morphan intermediates and C9-substituted phenylmorphans[1, 2, 3].

Crystallographic Parameter	(+)-Scholarisine A Diol Intermediate	C9-Substituted Phenylmorphan Derivative
Crystal System	Orthorhombic	Monoclinic
Space Group	P2₁2₁2₁	P2₁/c
Data Collection Temp (K)	100(2) K	150(2) K
Radiation Source	Mo Kα (λ = 0.71073 Å)	Cu Kα (λ = 1.54178 Å)
R-factor (R1)	< 0.05	< 0.04
Goodness-of-fit (S)	1.02 – 1.05	1.04
Absolute Structure (Flack)	~0.01 (Confirms absolute chirality)	N/A (Racemic/Diastereomeric mixture)

Experimental Workflows and Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols for the functionalization of 2-azabicyclo[3.3.1]nonan-8-one are designed as self-validating systems, where the success of each step is physically or analytically confirmed before progression.

Protocol 1: Modified Fischer Indole Annulation

• Preparation : Dissolve 2-azabicyclo[3.3.1]nonan-8-one (1.0 equiv) in anhydrous toluene under a strict argon atmosphere.

  • Causality: Moisture exclusion is critical to prevent the premature hydrolysis of the transient hydrazone intermediate back to the starting ketone.

• Reagent Addition : Add N-benzyl phenylhydrazine (1.2 equiv) and a catalytic amount of glacial acetic acid.

  • Causality: N-benzyl phenylhydrazine is explicitly selected over unsubstituted phenylhydrazine. The N-benzyl group prevents the decomposition of the highly strained bridged system by stabilizing the transition state during the subsequent[3,3]-sigmatropic rearrangement [1].

• Reaction Monitoring : Heat the mixture to 80 °C and monitor via LCMS.

  • Self-Validation: The reaction is deemed ready for the next thermal stage only when the mass of the starting ketone is fully replaced by the mass of the intermediate hydrazone, validating the condensation step.

• Cyclization : Elevate the temperature to 110 °C for 12 hours to drive the annulation to the indolenine core.

• Purification : Concentrate under reduced pressure and purify via flash chromatography (silica gel, gradient hexanes/EtOAc).

Protocol 2: Reductive Cyclization and Crystallographic Preparation

• Reduction : To a solution of the indolenine-nitrile intermediate in anhydrous THF at 0 °C, slowly add LiAlH₄ (3.0 equiv).

  • Causality: LiAlH₄ is a powerful, unhindered reductant chosen specifically to simultaneously reduce the nitrile to a primary amine and open the adjacent epoxide ring, forming the critical diol intermediate in a single cascade reaction.

• Quenching : Quench the reaction strictly using the Fieser method ( n mL H₂O, n mL 15% NaOH, 3n mL H₂O).

  • Causality: This specific quenching sequence produces granular aluminum salts that are easily filtered. Standard aqueous quenching would create a gelatinous aluminum hydroxide matrix, trapping the highly polar diol product and destroying the yield.

• Crystallization : Dissolve the purified diol in a minimal amount of hot chloroform and allow it to slowly cool to room temperature.

  • Self-Validation: The diol spontaneously co-crystallizes with chloroform. The formation of these high-quality single crystals serves as a physical validation of the product's purity. Furthermore, it provides the necessary lattice order for X-ray diffraction, which definitively confirms the absolute configuration of the newly formed stereocenters [1].

Mechanistic Pathway Visualization

The following diagram illustrates the logical progression and synthetic workflow from the base 2-azabicyclo[3.3.1]nonan-8-one scaffold to the complex akuammiline architecture.

Workflow illustrating the transformation of 2-azabicyclo[3.3.1]nonan-8-one into (+)-Scholarisine A.

Conclusion

The 2-azabicyclo[3.3.1]nonan-8-one scaffold is a cornerstone in the synthesis of complex neuroactive compounds and bridged indole alkaloids. Because of the inherent steric strain and complex stereochemistry of these systems, traditional synthetic heuristics often fail, necessitating highly tailored methodologies like modified Fischer annulations and cascade reductive cyclizations. By coupling these advanced synthetic techniques with the absolute structural validation provided by single-crystal X-ray diffraction, researchers can confidently navigate the diastereomeric space of morphan derivatives, ensuring high-fidelity outcomes in drug development and total synthesis.

References

• Total Synthesis of (+)-Scholarisine A, National Institutes of Health (NIH) / Journal of the American Chemical Society,[Link]

• Transformation of a Potent C9-Substituted Phenylmorphan into MOR Partial Agonists with Improvement of Metabolic Stability: An In Vitro, In Vivo, and In Silico Study, National Institutes of Health (NIH) / Molecules,[Link]

• A Journey through Diastereomeric Space: The Design, Synthesis, In Vitro and In Vivo Pharmacological Activity, and Molecular Modeling of Novel Potent Diastereomeric MOR Agonists and Antagonists, MDPI / Molecules,[Link]

Mechanistic Pathways for the Formation of 2-Azabicyclo[3.3.1]nonan-8-one: A Comprehensive Technical Guide

Executive Summary

The 2-azabicyclo[3.3.1]nonane framework, commonly referred to as the morphan scaffold, is a privileged structural motif embedded within numerous biologically active alkaloids, including the akuammiline and strychnos families. Among its derivatives, 2-azabicyclo[3.3.1]nonan-8-one serves as a critical synthetic linchpin. Its strategically positioned C8 ketone enables late-stage functionalizations—most notably, the Fischer indolization required to construct complex cage-like architectures such as (+)-scholarisine A.

As a Senior Application Scientist, I have structured this guide to move beyond theoretical reactions and delve into the causality of experimental design . By examining the mechanistic pathways, thermodynamic driving forces, and self-validating protocols, this whitepaper provides an authoritative blueprint for drug development professionals synthesizing the 8-one morphan core.

Mechanistic Pathway 1: The Dieckmann Annulation Strategy

The most robust and historically validated route to the 2-azabicyclo[3.3.1]nonan-8-one core relies on the intramolecular Dieckmann cyclization of a highly functionalized piperidine precursor 1[1].

Causality and Chemical Logic

The formation of the carbocyclic ring from a piperidine diester is thermodynamically challenging due to the strain of the resulting bridged bicyclic system. To overcome this, Sodium Hydride (NaH) is utilized rather than weaker alkoxide bases. The irreversible evolution of hydrogen gas drives the equilibrium forward, trapping the product as an insoluble sodium enolate. Subsequent saponification and thermal decarboxylation of the resulting β -keto ester precisely install the ketone at the C8 position.

Caption: Retrosynthetic and forward mechanistic pathway for 2-azabicyclo[3.3.1]nonan-8-one.

Self-Validating Experimental Protocol: Dieckmann Cyclization

Objective: Convert an N-benzoyl-piperidine diester to 2-benzoyl-2-azabicyclo[3.3.1]nonan-8-one.

Step 1: Enolate Formation & Cyclization

• Dissolve the N-benzoyl-piperidine diester in anhydrous toluene under an inert argon atmosphere.

• Add Sodium Hydride (NaH, 60% dispersion in mineral oil) in discrete portions at 0 °C, then warm to room temperature.

• Causality: NaH ensures irreversible deprotonation. Toluene is chosen as a non-polar solvent to facilitate the precipitation of the enolate, further driving the reaction via Le Chatelier's principle.

• Validation Check: Monitor for active H2​ gas evolution. The reaction mixture must transition from a clear solution to a thick, opaque suspension as the sodium enolate of the β -keto ester precipitates.

Step 2: Saponification & Decarboxylation

• Quench the reaction with aqueous acid, extract the organic layer, and isolate the crude β -keto ester intermediate.

• Validation Check 1: Treat a small aliquot of the intermediate with hydrazine. The rapid formation of a pyrazolone derivative confirms the enolic character of the C8 ketone1[1].

• Reflux the intermediate in methanolic potassium hydroxide (KOH) for 4 hours.

• Causality: The strong base hydrolyzes the ester to a β -keto acid, which spontaneously decarboxylates under the applied thermal conditions to yield the target ketone.

• Validation Check 2: Analyze the purified product via 1 H NMR. The target molecule is definitively confirmed by a distinct singlet at δ 7.4 corresponding to the N-benzoyl group. This indicates the magnetic equivalence of the aromatic protons in the rigid dialkylbenzamide structure, distinguishing it from uncyclized impurities1[1].

Alternative Mechanistic Pathways

While the Dieckmann cyclization is ideal for the 8-one derivative, modern synthetic methodologies offer alternative pathways for highly functionalized morphan scaffolds.

• Mn(III)-Mediated Radical Annulation: A formal [3+3] annulation utilizing vinyl azides and bicyclic cyclopropanols, mediated by catalytic Mn(acac)3​ . The mechanism involves the generation of β -carbonyl radicals that add to the C=C bond of vinyl azides, forming iminyl radicals that undergo rapid intramolecular cyclization2[2].

• Aza-Michael / 1,2-Addition: Utilizing DBU in acetone, cyclic enaminones react with quinone monoketals. The amino group binds via an aza-Michael reaction, followed by a 1,2-addition of the α -carbon to the carbonyl, yielding highly diverse morphan derivatives 3[3].

Quantitative Pathway Comparison

Synthetic Pathway	Key Reagents	Yield (%)	Stereocontrol	Primary Application
Dieckmann Cyclization	NaH, Toluene; KOH, MeOH	78% (Decarb)	Racemic	Akuammiline core synthesis
Mn(III)-Mediated Radical	Mn(acac)3​ , Vinyl Azide	60–89%	Diastereoselective	Substituted morphanols
Aza-Michael / 1,2-Addition	DBU, Acetone	63–66%	Highly selective	Functionalized morphans

Downstream Application: Fischer Indolization to Akuammiline Cores

The primary utility of 2-azabicyclo[3.3.1]nonan-8-one in modern drug development is its role as a precursor for the akuammiline alkaloid family, such as (+)-scholarisine A 4[4].

Causality and Chemical Logic

Initial attempts to perform a Fischer annulation using unprotected phenylhydrazine and the 8-one morphan typically fail. Mechanistic analysis reveals that while the hydrazone forms, the unprotected nitrogen participates in an E1 elimination and oxidation pathway, leading to complete decomposition and the formation of carbazole byproducts4[4]. To circumvent this, the hydrazine must be N-benzyl protected, which completely suppresses the degradation pathway and allows the [3,3]-sigmatropic rearrangement to proceed cleanly.

Caption: Fischer indolization mechanism utilizing the 8-one morphan scaffold.

Self-Validating Experimental Protocol: Fischer Indolization

Objective: Construct the akuammiline indole core.

• Hydrazone Formation: Combine 2-azabicyclo[3.3.1]nonan-8-one with N-benzyl phenylhydrazine in a slightly acidic medium of pyridine/hydrochloric acid.

• Validation Check: Monitor the reaction via LCMS. The mass corresponding to the hydrazone intermediate should appear within 2 hours. The absence of lower-mass degradation peaks validates that the benzyl protection has successfully prevented E1 elimination.

• Rearrangement: Heat the mixture to 110 °C overnight to drive the [3,3]-sigmatropic rearrangement and subsequent rearomatization.

• Validation Check: TLC analysis should show the disappearance of the hydrazone and the emergence of a highly UV-active spot. Final purification via flash chromatography yields the benzyl-protected indole in >70% yield 4[4].

References

• Bosch, J., & Bonjoch, J. (1980). Synthesis of 2-azabicyclo[3.3.1]nonanes. Department of Organic Chemistry, Faculty of Pharmacy, University of Barcelona.
• Smith, A. B., et al. (2012). Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)-Scholarisine A. Journal of the American Chemical Society.
• Wang, Y.-F., & Chiba, S. (2009). Mn(III)-Mediated Reactions of Cyclopropanols with Vinyl Azides: Synthesis of Pyridine and 2-Azabicyclo[3.3.1]non-2-en-1-ol Derivatives. Journal of the American Chemical Society.
• Ma, Y.-L., et al. (2018). Site-Selective Reaction of Enaminones and Enamine Esters for the Synthesis of Novel Diverse Morphan Derivatives. ACS Omega.

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Protocols & Analytical Methods

Application Notes & Protocols: The 2-Azabicyclo[3.3.1]nonan-8-one Scaffold in Central Nervous System Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: A Scaffold of Strategic Importance

The quest for novel therapeutics for Central Nervous System (CNS) disorders is one of the most challenging frontiers in medicinal chemistry. Success often hinges on the design of molecules that possess high affinity and selectivity for their intended biological targets within the complex neurochemical landscape of the brain. The 2-azabicyclo[3.3.1]nonane, or morphan, framework has emerged as a "privileged scaffold" in this endeavor.[1] Its rigid, bicyclic structure provides a conformationally restricted backbone that can significantly enhance binding selectivity and metabolic stability compared to more flexible acyclic or monocyclic analogs.[2] This inherent rigidity allows for the precise spatial orientation of pharmacophoric elements, a critical feature for effective interaction with the intricate binding pockets of CNS receptors.

Molecules incorporating this cleft-shaped framework have found broad application in medicinal chemistry, serving as foundational structures for compounds targeting a range of biological pathways.[3][4] This guide focuses specifically on the 2-azabicyclo[3.3.1]nonan-8-one core, a versatile synthetic intermediate. We will explore its application in the discovery of drugs targeting key CNS receptors, particularly nicotinic acetylcholine receptors (nAChRs), which are implicated in the pathophysiology of Alzheimer's disease, Parkinson's disease, and other cognitive disorders. This document will provide not only the scientific rationale but also detailed, field-proven protocols for the synthesis and pharmacological evaluation of novel derivatives based on this promising scaffold.

The Scientific Rationale: Targeting Cholinergic Pathways in CNS Disorders

The cholinergic system, and particularly the nicotinic acetylcholine receptors (nAChRs), plays a pivotal role in cognitive functions such as learning, memory, and attention. The dysfunction of this system is a well-established hallmark of Alzheimer's disease. Consequently, modulating nAChR activity with subtype-selective ligands is a major therapeutic strategy.[2] The 2-azabicyclo[3.3.1]nonane scaffold is exceptionally well-suited for this purpose as its three-dimensional structure can mimic the pharmacophore of natural nAChR ligands like nicotine.[2][5]

Furthermore, the interplay between the cholinergic and dopaminergic systems is crucial in the context of Parkinson's disease.[6] Ligands that can selectively modulate these systems hold promise for treating both the motor and non-motor symptoms of the disease. The versatility of the azabicyclic core allows for the development of compounds that can interact with both nAChRs and dopamine receptors, offering a potential path to multi-target therapies.[7]

The diagram below illustrates the core 2-azabicyclo[3.3.1]nonan-8-one structure and highlights key positions for chemical modification (R¹, R²) to explore structure-activity relationships (SAR) and optimize ligand-receptor interactions.

Caption: Core structure and key modification points.

Synthetic Protocol: Asymmetric Synthesis of the 2-Azabicyclo[3.3.1]nonane Core

The construction of the bicyclic core is the foundational step in developing novel CNS drug candidates. Numerous synthetic routes have been reported, often involving cyclization reactions to form either the piperidine or the carbocyclic ring.[1] The following protocol details a robust and widely applicable organocatalyzed tandem desymmetrization and intramolecular aldolisation approach, which allows for the asymmetric synthesis of the core structure.[8]

Objective: To synthesize an enantioenriched 2-azabicyclo[3.3.1]nonan-8-one precursor.

Causality: This method is chosen for its efficiency and stereocontrol. The organocatalyst creates a chiral environment, guiding the reaction to form one enantiomer preferentially. The tandem (one-pot) nature of the reaction improves overall yield and reduces purification steps.

Caption: Workflow for asymmetric core synthesis.

Materials & Reagents:

• Aza-tethered dicarbonyl precursor

• Organocatalyst (e.g., (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether)

• Solvent (e.g., Toluene, anhydrous)

• Microwave reactor vials

• Standard laboratory glassware for work-up and purification

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a 10 mL microwave vial equipped with a magnetic stir bar, add the aza-tethered dicarbonyl compound (1.0 mmol, 1.0 eq).

• Catalyst Addition: Add the organocatalyst (0.1 mmol, 0.1 eq).

• Solvent Addition: Add anhydrous toluene (5 mL) to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 100°C for 30 minutes. Rationale: Microwave heating accelerates the reaction rate significantly compared to conventional heating.

• Reaction Monitoring: After cooling, check the reaction progress using Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

  • Dissolve the residue in ethyl acetate (20 mL) and wash with saturated sodium bicarbonate solution (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield the pure 2-azabicyclo[3.3.1]nonane derivative.

Pharmacological Evaluation Protocol: nAChR Radioligand Binding Assay

After synthesizing a library of derivatives, the next critical step is to determine their affinity for the target receptor. A competitive radioligand binding assay is the gold standard for this initial screening.

Objective: To determine the binding affinity (Kᵢ) of synthesized compounds for a specific nAChR subtype (e.g., α4β2).

Self-Validation: The protocol includes controls for total binding (radioligand only), non-specific binding (radioligand + high concentration of a known unlabeled ligand), and multiple concentrations of the test compound to generate a full inhibition curve, ensuring the reliability of the calculated affinity values.

Caption: Workflow for radioligand binding assay.

Materials & Reagents:

• Membrane preparations from cells expressing the human α4β2 nAChR subtype.

• Radioligand: [³H]Cytisine (specific activity ~30-60 Ci/mmol).

• Unlabeled Ligand for Non-specific Binding (NSB): Nicotine or Epibatidine.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• 96-well microplates.

• Glass fiber filter plates (e.g., Whatman GF/B).

• Cell harvester.

• Liquid scintillation counter and scintillation cocktail.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: 50 µL buffer.

  • Non-specific Binding (NSB): 50 µL of 300 µM nicotine.

  • Test Compound: 50 µL of each compound dilution.

• Membrane Addition: Add 100 µL of the membrane preparation (containing ~50-100 µg protein) to all wells.

• Radioligand Addition: Add 50 µL of [³H]Cytisine (final concentration ~1.0-2.0 nM) to all wells. The total assay volume is 200 µL.

• Incubation: Seal the plate and incubate for 2-4 hours at 4°C with gentle agitation. Rationale: Low temperature minimizes receptor degradation and non-specific binding.

• Harvesting: Rapidly terminate the assay by filtering the contents of the wells through a GF/B filter plate pre-soaked in 0.5% polyethylenimine (PEI) using a cell harvester. Rationale: PEI reduces non-specific binding of the radioligand to the filter paper.

• Washing: Wash the filters three times with 300 µL of ice-cold assay buffer to remove unbound radioligand.

• Counting: Dry the filter plate, add 50 µL of scintillation cocktail to each well, and count the radioactivity in a liquid scintillation counter.

Data Analysis & Presentation:

• Calculate the specific binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Calculate the percent inhibition for each test compound concentration: % Inhibition = 100 * (1 - [(CPM_compound - CPM_NSB) / (CPM_Total - CPM_NSB)]).

• Plot the % inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC₅₀ value.

• Calculate the inhibitor constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant for the receptor.

Sample Data Table:

Compound ID	N-Substituent (R¹)	C8-Modification (R²)	Kᵢ for α4β2 nAChR (nM)
AZN-001	-CH₃	=O	150.2
AZN-002	-CH₂-Ph	=O	45.8
AZN-003	-CH₃	-OH (exo)	98.5
AZN-004	-CH₂-Ph	-OH (exo)	12.1
AZN-005	-CH₂-(3-pyridyl)	-OH (exo)	3.4

This structured data allows for easy comparison and helps to build a preliminary Structure-Activity Relationship (SAR). For instance, the sample data suggests that a larger N-substituent (benzyl vs. methyl) improves affinity, and reduction of the C8-ketone to an alcohol further enhances binding, with a pyridylmethyl group being particularly favorable.

Conclusion and Future Perspectives

The 2-azabicyclo[3.3.1]nonan-8-one scaffold represents a highly valuable starting point for the design of novel CNS-active compounds. Its conformational rigidity and synthetic tractability make it an ideal framework for developing selective ligands for complex targets like nAChR subtypes. The protocols outlined in this guide provide a robust framework for the synthesis and initial pharmacological characterization of new chemical entities based on this core.

Future work in this area will likely focus on leveraging this scaffold to achieve even greater receptor subtype selectivity, exploring its potential for developing allosteric modulators, and expanding its application to other CNS targets beyond the cholinergic system. The integration of computational modeling with the synthetic and pharmacological approaches described here will undoubtedly accelerate the discovery of new and effective treatments for debilitating neurological and psychiatric disorders.

References

• Roy, N., Das, R., Paira, R., & Paira, P. (n.d.). Synthesis of 2-azabicyclo[3.3.1]nonane through a radical ring closing... ResearchGate. Retrieved from [Link]

• Asymmetric synthesis of 2-azabicyclo[3.3.1]nonanes by a microwave-assisted organocatalysed tandem desymmetrisation and intramolecular aldolisation. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Peçanha, E. P., Fraga, C. A. M., Barreiro, E. J., Braga, M. F. M., Pereira, E. F. R., & Albuquerque, E. X. (2001). Synthesis and Pharmacological Evaluation of a New 2-Azabicyclo[3.3.0]octane Derivative. Journal of the Brazilian Chemical Society, 12(3), 301-305. Retrieved from [Link]

• Ryzhikova, O. V., Savchenkova, D. V., Kositov, S. V., Grishin, Y. K., & Averina, E. B. (2024). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 29(2), 434. Retrieved from [Link]

• Bonjoch, J., Catena, J., & Valls, N. (2011). Synthesis of 2-Azabicyclo[3.3.1]nonanes. ResearchGate. Retrieved from [Link]

• Schäfer, C., Schollmeyer, D., & Schirmeister, T. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. Molecules, 27(19), 6217. Retrieved from [Link]

• Peçanha, E. P., Fraga, C. A. M., Barreiro, E. J., Braga, M. F. M., Pereira, E. F. R., & Albuquerque, E. X. (2001). Synthesis and Pharmacological Evaluation of a New 2-Azabicyclo[3.3.0]octane Derivative. Semantic Scholar. Retrieved from [Link]

• Selected examples of 2-azabicyclo[3.2.1]octane scaffolds with biological activity. (n.d.). ResearchGate. Retrieved from [Link]

• Sureshbabu, N., R, M., & P, P. (2015). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. ResearchGate. Retrieved from [Link]

• Synthesis and pharmacological evaluation of a new 2-azabicyclo[3.3.0]octane derivative. (n.d.). SciELO. Retrieved from [Link]

• Papke, R. L., Horenstein, N. A., & Stokes, C. (2004). Synthesis and Nicotinic Acetylcholine Receptor Binding Affinities of 2- And 3-isoxazolyl-8-azabicyclo[3.2.1]octanes. Bioorganic & Medicinal Chemistry Letters, 14(7), 1775-1778. Retrieved from [Link]

• Kumar, V., Sheikh, I., Abdul-Rahman, O., & Luedtke, R. R. (2017). Structure–Activity Relationships for a Novel Series of Dopamine D2-like Receptor Ligands Based on N-Substituted 3-Aryl-8-azabicyclo[3.2.1]octan-3-ol. ACS Chemical Neuroscience, 8(1), 123-137. Retrieved from [Link]

• Kuss, K., Gündisch, D., & Schlevogt, M. (2013). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands. Part 1: the influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. Bioorganic & Medicinal Chemistry, 21(23), 7283-7308. Retrieved from [Link]

• Synthesis and Study of Anti Parkinsonism activity of 8-azabicyclo [3.2.1] octane Analogs. (n.d.). International Journal of Drug Development and Research. Retrieved from [Link]

• H, N., A, H., & A, P. (2003). C(8) substituted 1-azabicyclo[3.3.1]non-3-enes and C(8) substituted 1-azabicyclo[3.3.1]nonan-4-ones: novel muscarinic receptor antagonists. Journal of Medicinal Chemistry, 46(11), 2127-2138. Retrieved from [Link]

• Roy, N., Paira, R., Das, R., & Paira, P. (2017). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. Semantic Scholar. Retrieved from [Link]

• Roy, N., Paira, R., Das, R., & Paira, P. (2017). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. Organic & Biomolecular Chemistry, 15(32), 6674-6703. Retrieved from [Link]

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• 8. Asymmetric synthesis of 2-azabicyclo[3.3.1]nonanes by a microwave-assisted organocatalysed tandem desymmetrisation and intramolecular aldolisation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: 2-Azabicyclo[3.3.1]nonan-8-one as a Privileged Chiral Building Block

Audience: Researchers, synthetic chemists, and drug development professionals. Focus: Mechanistic insights, structural advantages, and validated protocols for complex alkaloid synthesis and GPCR ligand development.

Executive Summary

The synthesis of architecturally complex natural products and highly specific pharmacological agents requires chiral building blocks that offer both predictable stereocontrol and versatile functionalization. 2-Azabicyclo[3.3.1]nonan-8-one has emerged as a privileged bicyclic scaffold in modern synthetic chemistry. Characterized by a rigid cage-like structure, an orthogonal secondary amine at C2, and a reactive ketone at C8, this building block is the cornerstone for accessing the congested methanoquinolizidine cores of akuammiline alkaloids[1] and the highly specific 3D pharmacophores required for Kappa Opioid Receptor (KOR) agonists[2].

This guide details the mechanistic rationale behind selecting this scaffold, highlights its proven applications in literature, and provides a self-validating experimental protocol for its most critical transformation: the Fischer Indole Annulation.

Mechanistic Rationale: The[3.3.1] Bicyclic Advantage

The utility of 2-azabicyclo[3.3.1]nonan-8-one is not merely structural; it is fundamentally mechanistic. The choice to deploy this specific scaffold is driven by three causal factors:

• Predictable Facial Selectivity: The rigid, bridged 3D conformation of the [3.3.1] system creates a distinct steric environment. Incoming nucleophiles or enolate alkylations are forced to attack from the less sterically hindered convex face [3]. This predictable trajectory allows chemists to set contiguous quaternary stereocenters with high diastereoselectivity.

• Orthogonal Functional Handles: The molecule possesses two distinct reactive sites. The C8 ketone is primed for condensation reactions (such as hydrazone formation), while the N2 amine can be orthogonally protected (e.g., with Boc, Cbz, or TFA) or functionalized via reductive amination without cross-reactivity[2].

• Thermodynamic Driving Forces in Cyclization: The inherent ring strain and pre-organization of the bicyclic system lower the entropic barrier for subsequent intramolecular cyclizations, making it an ideal precursor for forming pentacyclic or hexacyclic frameworks[3].

Validated Applications in Complex Molecule Synthesis

Total Synthesis of Akuammiline Alkaloids

The akuammiline family of monoterpenoid indole alkaloids—including (+)-Scholarisine A, (+)-strictamine, and picrinine—features a highly congested, cage-like indolenine core[1]. Constructing this core is notoriously difficult due to the density of quaternary stereocenters.

Dolby's pioneering work in the early 1970s first demonstrated that the 2-azabicyclo[3.3.1]nonan-8-one system could successfully undergo a Fischer indole synthesis to construct this specific framework[4]. Building upon this foundational methodology, modern synthetic efforts by Smith and Garg have utilized this scaffold to achieve the enantioselective total syntheses of these complex natural products[3]. By condensing the C8 ketone with phenylhydrazine, the resulting hydrazone undergoes a [3,3]-sigmatropic rearrangement under acidic conditions, seamlessly forging the critical C-C bonds of the indolenine core.

Caption: Retrosynthetic logic utilizing the 2-azabicyclo[3.3.1]nonan-8-one scaffold.

Development of Kappa Opioid Receptor (KOR) Agonists

Beyond natural product synthesis, the scaffold is highly valued in medicinal chemistry for the development of G-protein-coupled receptor (GPCR) ligands. Wünsch and co-workers employed this chiral building block to synthesize 2,4-bridged piperidine derivatives designed to selectively activate the kappa opioid receptor (KOR)[2].

Causality in Drug Design: The rigid bridged structure mimics the pharmacophore required for deep binding within the KOR transmembrane helices. By utilizing the 2-azabicyclo[3.3.1]nonane skeleton, the basic amine is locked into an optimal spatial trajectory, ensuring high-affinity receptor activation while minimizing off-target mu-opioid receptor (MOR) interactions[2].

Quantitative Data Summary

The following table summarizes the reaction parameters and yields associated with key transformations of the 2-azabicyclo[3.3.1]nonan-8-one scaffold across different literature applications.

Reaction Type	Target Class	Key Reagents & Conditions	Average Yield	Stereoselectivity	Ref
Fischer Indolization	Akuammiline Alkaloids	Phenylhydrazine, TFA/AcOH, 80°C	65–80%	N/A (Aromatization)	[3],[1]
Reductive Amination	KOR Agonists	Primary amine, NaBH(OAc)₃, DCE	70–85%	>95% (Convex face attack)	[2]
Enolate Alkylation	Alkaloid Intermediates	KHMDS, Alkyl Halide, THF, -78°C	60–75%	>90% de	[3]

Standardized Experimental Protocol: Fischer Indole Annulation

This protocol details the conversion of a protected 2-azabicyclo[3.3.1]nonan-8-one derivative into the corresponding indolenine core. The procedure is designed as a self-validating system , ensuring the chemist can verify success at each intermediate stage.

Prerequisites

• Substrate: N-protected 2-azabicyclo[3.3.1]nonan-8-one (1.0 equiv)

• Reagents: Phenylhydrazine (1.1 equiv), Glacial Acetic Acid (AcOH), Trifluoroacetic Acid (TFA).

• Equipment: Dean-Stark apparatus, Schlenk line, LCMS.

Step-by-Step Methodology

Step 1: Hydrazone Formation (Condensation)

• Dissolve the 2-azabicyclo[3.3.1]nonan-8-one derivative in anhydrous toluene (0.1 M) under an argon atmosphere.

• Add phenylhydrazine (1.1 equiv) followed by a catalytic amount of glacial acetic acid (0.1 equiv).

• Equip the flask with a Dean-Stark trap and reflux at 110°C for 4–6 hours.

  • Causality: The azeotropic removal of water continuously drives the thermodynamic equilibrium toward complete hydrazone formation.

  • Self-Validation: Monitor via TLC (Hexanes/EtOAc). The starting ketone will disappear. LCMS analysis of an aliquot will confirm the exact [M+H]+ mass of the hydrazone intermediate.

Step 2: Sigmatropic Rearrangement (Cyclization)

• Cool the reaction to room temperature and concentrate the mixture under reduced pressure to remove toluene.

• Resuspend the crude hydrazone in a 1:1 mixture of glacial AcOH and TFA (0.05 M).

• Heat the mixture to 80°C for 12 hours.

  • Causality: The highly acidic environment protonates the hydrazone, triggering the [3,3]-sigmatropic rearrangement. The subsequent rearomatization and intramolecular amine attack forge the indolenine ring.

  • Self-Validation: The reaction mixture will exhibit a distinct color change from pale yellow to deep orange/brown, indicative of indole/indolenine chromophore formation. LCMS will show a mass shift corresponding to the loss of NH3​ ( −17 Da from the protonated hydrazone)[3].

Step 3: Workup and Isolation

• Cool the mixture to 0°C and carefully quench by the dropwise addition of saturated aqueous NaHCO3​ until gas evolution ceases and the pH reaches ~8.

• Extract the aqueous layer with Dichloromethane (DCM) ( 3×20 mL).

• Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate.

• Purify the crude product via flash column chromatography (Silica gel, gradient elution with DCM/MeOH) to isolate the pure indolenine core.

Caption: Self-validating experimental workflow for Fischer Indole Annulation.

References

• [3] Smith, A. B., et al. "Total Synthesis of (+)-Scholarisine A." Journal of the American Chemical Society / NIH Public Access. Available at:[Link]

• [4] Dolby, L. J., Nelson, S. J. "Model studies of the synthesis of echitamine and related indole alkaloids. II." Journal of Organic Chemistry, 1973, 38(16), 2882-2887. Available at:[Link]

• [1] Garg, N. K., et al. "Enantioselective Total Syntheses of Akuammiline Alkaloids (+)-Strictamine, (−)-2(S)-Cathafoline, and (−)-Aspidophylline A." Journal of the American Chemical Society, 2016. Available at:[Link]

• [2] Wünsch, B., et al. "Stereoselective Synthesis and Pharmacological Evaluation of 2,4-Bridged Piperidine Derivatives Designed to Activate the κ-Opioid Receptor." IRIS Institutional Research Information System (UniPA), 2021. Available at:[Link]

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• 4. Model studies of the synthesis of echitamine and related indole alkaloids. II - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Strategic N-Alkylation for the Functionalization of 2-Azabicyclo[3.3.1]nonan-8-one

Abstract

The 2-azabicyclo[3.3.1]nonane framework is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and pharmacologically active molecules.[1][2] Its rigid, three-dimensional structure provides a unique conformational constraint that is highly valuable in the design of targeted therapeutics, including anticancer and antimicrobial agents.[3][4][5] Functionalization of the nitrogen atom at the 2-position is a critical step in modulating the biological activity, physicochemical properties, and target-binding profile of these compounds. This document provides a detailed guide for researchers, outlining three robust and versatile protocols for the N-alkylation and N-arylation of 2-azabicyclo[3.3.1]nonan-8-one, a key synthetic intermediate. We will delve into the mechanistic rationale behind each method, offering field-proven insights to ensure successful and reproducible outcomes.

Introduction: The Strategic Importance of the 2-Azabicyclo[3.3.1]nonane Scaffold

The 2-azabicyclo[3.3.1]nonane system, also known as morphan, is a conformationally restricted piperidine analogue. This structural rigidity is a desirable trait in drug development as it can lead to higher binding affinity and selectivity for biological targets by reducing the entropic penalty upon binding.[6] The secondary amine inherent to the scaffold is a prime handle for chemical modification. N-alkylation introduces substituents that can serve as critical pharmacophoric elements, improve metabolic stability, or tune solubility and bioavailability. The choice of N-alkylation strategy is therefore a pivotal decision in any synthetic campaign targeting this scaffold.

This guide details three primary methods for N-functionalization:

• Direct Alkylation: A classic and straightforward approach using alkyl halides.

• Reductive Amination: A versatile method for introducing a wide variety of alkyl groups via reaction with aldehydes and ketones.

• Buchwald-Hartwig Amination: A powerful palladium-catalyzed cross-coupling reaction for the synthesis of N-aryl and N-heteroaryl derivatives.

General Workflow for N-Functionalization

The selection of a specific protocol depends on the desired N-substituent (alkyl vs. aryl) and the functional group tolerance required. The overall process follows a logical sequence from substrate preparation to final product purification.

Caption: General experimental workflow for N-functionalization.

Method 1: Direct N-Alkylation with Alkyl Halides

Principle: This method relies on the nucleophilic character of the secondary amine, which attacks an electrophilic alkyl halide in a classic SN2 reaction. A base is required to deprotonate the amine, enhancing its nucleophilicity and neutralizing the hydrogen halide byproduct formed during the reaction.

Causality & Experimental Insights:

• Choice of Base: The selection of the base is critical. For reactive alkylating agents like benzyl bromide or methyl iodide, a mild inorganic base such as potassium carbonate (K₂CO₃) is often sufficient. For less reactive halides, a stronger base like sodium hydride (NaH) may be necessary to fully deprotonate the amine. Cesium carbonate (Cs₂CO₃) can be particularly effective, promoting faster reaction rates due to the "cesium effect."

• Solvent Selection: Aprotic polar solvents like N,N-dimethylformamide (DMF) or acetonitrile (ACN) are ideal as they effectively solvate the cation of the base without interfering with the nucleophile.

• Controlling Over-alkylation: The primary side reaction is the formation of a quaternary ammonium salt. This can be minimized by using the amine as the limiting reagent or by avoiding a large excess of the alkylating agent.

Protocol: N-Benzylation of 2-Azabicyclo[3.3.1]nonan-8-one

• Reagent Preparation: To a flame-dried round-bottom flask under an argon atmosphere, add 2-azabicyclo[3.3.1]nonan-8-one (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetonitrile (ACN, ~0.1 M).

• Reaction Initiation: Add benzyl bromide (1.1 eq) dropwise to the stirred suspension at room temperature.

• Monitoring: Heat the reaction mixture to 60 °C and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-8 hours).

• Work-up: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane (DCM) and wash with water (2x) and then brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure N-benzyl-2-azabicyclo[3.3.1]nonan-8-one.

Alkylating Agent	Base	Solvent	Temperature (°C)	Typical Yield (%)
Methyl Iodide	K₂CO₃	ACN	25	90-95
Benzyl Bromide	K₂CO₃	ACN	60	85-90
Ethyl Bromoacetate	NaH	THF	0 to 25	75-85
2-Chloroacetamide	K₂CO₃	DMF	80	70-80[7]

Method 2: Reductive Amination

Principle: This powerful one-pot reaction introduces alkyl groups by first forming an intermediate iminium ion between the secondary amine and a carbonyl compound (aldehyde or ketone), which is then immediately reduced by a hydride reagent. This method offers a broader substrate scope than direct alkylation and avoids the use of often lachrymatory alkyl halides.

Causality & Experimental Insights:

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for most applications. It is mild, selective for iminium ions over ketones or aldehydes, and does not require stringent pH control. Sodium cyanoborohydride (NaBH₃CN) is also effective but is toxic and requires slightly acidic conditions to be maximally effective. For large-scale synthesis, catalytic hydrogenation can be an excellent alternative.[8]

• Solvent and Acidity: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents. A small amount of acetic acid can be added to catalyze iminium ion formation, particularly with less reactive ketones.

Protocol: N-alkylation with Isovaleraldehyde

• Reagent Preparation: In a round-bottom flask, dissolve 2-azabicyclo[3.3.1]nonan-8-one (1.0 eq) and isovaleraldehyde (1.2 eq) in 1,2-dichloroethane (DCE, ~0.1 M).

• Reaction Initiation: Stir the mixture at room temperature for 30 minutes. Then, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes. An exotherm may be observed.

• Monitoring: Allow the reaction to stir at room temperature and monitor by TLC or LC-MS until completion (typically 2-6 hours).

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Separate the layers and extract the aqueous phase with DCM (3x). Combine the organic layers and wash with brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield the desired N-alkylated product.

Carbonyl Compound	Reducing Agent	Solvent	Temperature (°C)	Typical Yield (%)
Acetone	NaBH(OAc)₃	DCE	25	80-90
Cyclohexanone	NaBH(OAc)₃	DCM	25	85-95
Benzaldehyde	NaBH₃CN, AcOH	MeOH	25	80-85
Formaldehyde (aq.)	H₂ (50 psi), Pd/C	EtOH	25	>95

Method 3: Buchwald-Hartwig N-Arylation

Principle: The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that enables the formation of a carbon-nitrogen bond between an amine and an aryl halide or triflate.[9] This reaction is indispensable for synthesizing aryl amines, which are common motifs in pharmaceuticals. The reaction proceeds via a catalytic cycle involving oxidative addition, amine binding, deprotonation, and reductive elimination.[9]

Caption: Simplified Buchwald-Hartwig catalytic cycle.

Causality & Experimental Insights:

• Inert Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen. Therefore, all reagents and solvents must be rigorously deoxygenated, and the reaction must be conducted under an inert atmosphere (argon or nitrogen).

• Catalyst System: The choice of phosphine ligand is crucial for reaction efficiency. Bulky, electron-rich ligands (e.g., Xantphos, RuPhos, SPhos) are generally preferred as they promote the rate-limiting reductive elimination step. The combination of a palladium precursor like Pd₂(dba)₃ or Pd(OAc)₂ with a suitable ligand is common.[10][11]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine within the palladium coordination sphere. Sodium tert-butoxide (NaOtBu) is frequently used, although weaker bases like Cs₂CO₃ can be employed for sensitive substrates.[10]

Protocol: N-Arylation with 4-Bromotoluene

• Reagent Preparation (Glovebox or Schlenk line): To an oven-dried Schlenk flask, add Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and sodium tert-butoxide (1.4 eq).

• Reaction Setup: Evacuate and backfill the flask with argon (3x). Add 2-azabicyclo[3.3.1]nonan-8-one (1.0 eq) and 4-bromotoluene (1.1 eq), followed by anhydrous, degassed toluene (~0.1 M).

• Monitoring: Heat the reaction mixture to 100 °C. Monitor by TLC or LC-MS until the starting materials are consumed (typically 12-24 hours).

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with additional ethyl acetate.

• Extraction: Concentrate the filtrate and partition the residue between ethyl acetate and water. Separate the layers, wash the organic phase with brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield the pure N-arylated product.

Aryl Halide	Catalyst / Ligand	Base	Solvent	Temperature (°C)
4-Iodophenol	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	100
3-Chloroquinoline	Pd₂(dba)₃ / Xantphos	NaOtBu	Dioxane	110
2-Bromopyridine	Pd(OAc)₂ / RuPhos	K₃PO₄	Toluene	100

Conclusion

The N-functionalization of 2-azabicyclo[3.3.1]nonan-8-one is a cornerstone of synthetic strategies targeting novel therapeutics. The three protocols detailed herein—direct alkylation, reductive amination, and Buchwald-Hartwig amination—provide a comprehensive toolkit for accessing a wide diversity of N-substituted analogues. A thorough understanding of the mechanistic principles behind each method allows the medicinal chemist to make informed decisions, troubleshoot reactions, and efficiently generate compound libraries for biological evaluation. By carefully selecting the appropriate reagents and conditions, researchers can unlock the full potential of this valuable bicyclic scaffold.

References

• Verkade, J. G., et al. (2003). Application of a new bicyclic triaminophosphine ligand in Pd-catalyzed Buchwald-Hartwig amination reactions of aryl chlorides, bromides, and iodides. The Journal of Organic Chemistry. Available at: [Link][10][11]

• Bonjoch, J., & Diaba, F. (2011). Synthesis of 2-Azabicyclo[3.3.1]nonanes. Synthesis. Available at: [Link][1]

• Buchwald, S. L., & Hartwig, J. F. (n.d.). Buchwald–Hartwig amination. In Wikipedia. Retrieved March 22, 2026, from [Link][9]

• Dounay, A. B., & Overman, L. E. (2003). The asymmetric intramolecular Heck reaction in natural product total synthesis. Chemical Reviews. Available at: [Link][12]

• Bosch, J., & Bonjoch, J. (2003). Synthetic route to 6-functionalized 2-azabicyclo[3.3.1]nonanes. The Journal of Organic Chemistry. Available at: [Link][13]

• Bonjoch, J., et al. (2010). Synthesis of 2-Azabicyclo[3.3.1]nonanes. ResearchGate. Available at: [Link][2]

• Roy, N., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances. Available at: [Link][3]

• Averina, E. B., et al. (2026). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules. Available at: [Link][6]

• Kaiser, D., et al. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. Molecules. Available at: [Link][7]

• Roy, N., et al. (n.d.). Synthesis of 2-azabicyclo[3.3.1]nonane through a radical ring closing reaction... ResearchGate. Retrieved March 22, 2026, from [Link][4]

• Arumugam, N., & Almansour, A. I. (2015). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. ResearchGate. Available at: [Link][5]

• Bleicher, K. H., et al. (2005). 9-azabicyclo[3.3.1]nonane derivatives. Google Patents. Available at: [14]

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Application Notes and Protocols for In Vitro Binding Assays Using 2-Azabicyclo[3.3.1]nonan-8-one Analogs

Introduction: The Pharmacological Significance of the 2-Azabicyclo[3.3.1]nonane Scaffold

The 2-azabicyclo[3.3.1]nonane framework is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] Its rigid, conformationally constrained structure allows for precise orientation of functional groups, leading to high-affinity and selective interactions with various biological targets. Analogs of 2-azabicyclo[3.3.1]nonan-8-one, in particular, have garnered significant interest due to their potential as modulators of nicotinic acetylcholine receptors (nAChRs), sigma receptors, and other central nervous system (CNS) targets.[4][5][6][7] The development of these bicyclic amines as therapeutic agents necessitates robust and reliable in vitro binding assays to characterize their affinity, selectivity, and mechanism of action.[8][9][10][11]

This comprehensive guide provides detailed protocols and expert insights for conducting in vitro binding assays with 2-azabicyclo[3.3.1]nonan-8-one analogs. We will delve into the principles and practical execution of several key techniques, including radioligand binding assays, fluorescence polarization, surface plasmon resonance, and isothermal titration calorimetry. The causality behind experimental choices will be explained to empower researchers to design and troubleshoot their own assays effectively.

Choosing the Right Assay: A Strategic Overview

The selection of an appropriate binding assay depends on several factors, including the nature of the target protein, the availability of labeled ligands, and the specific information required (e.g., affinity, kinetics, thermodynamics).

Assay Type	Principle	Information Gained	Key Considerations
Radioligand Binding Assay	Measures the binding of a radiolabeled ligand to a receptor.	Affinity (Kd, Ki), Receptor Density (Bmax)	Requires radioactive materials and specialized handling. High sensitivity.
Fluorescence Polarization (FP)	Measures the change in polarization of fluorescent light upon ligand binding.[12][13][14][15]	Affinity (Kd, Ki)	Requires a fluorescently labeled ligand. Homogeneous assay format, suitable for high-throughput screening.[16]
Surface Plasmon Resonance (SPR)	Detects changes in refractive index at a sensor surface upon molecular binding.[17][18][19]	Affinity (Kd), Kinetics (ka, kd)	Label-free detection. Provides real-time binding data.[20]
Isothermal Titration Calorimetry (ITC)	Measures the heat change associated with a binding event.[21][22][23]	Affinity (Kd), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)	Label-free, in-solution measurement. Provides a complete thermodynamic profile of the interaction.[24][25]

Visualizing the Workflow: From Compound to Data

The general workflow for characterizing the binding of a novel 2-azabicyclo[3.3.1]nonan-8-one analog involves a series of logical steps, from initial screening to detailed mechanistic studies.

Caption: General workflow for in vitro binding characterization.

Detailed Protocols

Protocol 1: Radioligand Binding Assay for Nicotinic Acetylcholine Receptors (nAChRs)

This protocol describes a competitive radioligand binding assay to determine the affinity (Ki) of a 2-azabicyclo[3.3.1]nonan-8-one analog for a specific nAChR subtype, a common target for such compounds.[5][6][26][27][28]

Rationale: This assay format is highly sensitive and allows for the determination of the inhibitory constant (Ki) of an unlabeled test compound by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.[29]

Materials:

• Receptor Source: Membranes from cells stably expressing the nAChR subtype of interest (e.g., α4β2, α7) or rodent brain tissue homogenates.[26]

• Radioligand: A high-affinity radiolabeled ligand for the target nAChR subtype (e.g., [³H]Epibatidine, [³H]Cytisine).[26][30]

• Test Compound: 2-Azabicyclo[3.3.1]nonan-8-one analog of interest.

• Non-specific Binding Control: A high concentration of a known, unlabeled ligand for the target receptor (e.g., nicotine, cytisine).[29]

• Binding Buffer: e.g., 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, and a protease inhibitor cocktail.

• Wash Buffer: Ice-cold binding buffer.

• Filtration Apparatus: 96-well plate harvester with glass fiber filters (e.g., GF/B or GF/C) pre-soaked in 0.5% polyethyleneimine (PEI).[31]

• Scintillation Counter and Scintillation Cocktail.

Procedure:

• Assay Plate Preparation: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and each concentration of the test compound.

• Addition of Reagents:

  • Total Binding: Add 50 µL of binding buffer.

  • Non-specific Binding: Add 50 µL of the non-specific binding control (e.g., 10 µM nicotine).

  • Test Compound: Add 50 µL of the 2-azabicyclo[3.3.1]nonan-8-one analog at various concentrations (e.g., 10⁻¹⁰ M to 10⁻⁵ M).

• Radioligand Addition: Add 50 µL of the radioligand (at a concentration close to its Kd) to all wells.

• Receptor Addition: Add 150 µL of the receptor preparation to all wells to initiate the binding reaction.[32]

• Incubation: Incubate the plate at room temperature (or other optimized temperature) for a predetermined time to reach equilibrium (e.g., 60-90 minutes) with gentle agitation.[32]

• Termination of Binding: Rapidly terminate the incubation by vacuum filtration through the pre-soaked glass fiber filters using the cell harvester.[32]

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

Data Analysis:

• Calculate specific binding by subtracting the average counts per minute (CPM) of the non-specific binding wells from the average CPM of all other wells.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Fit the data to a one-site competition model using non-linear regression analysis to determine the IC₅₀ value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[29]

Protocol 2: Fluorescence Polarization (FP) Assay

This protocol outlines a competitive FP assay to determine the binding affinity of a 2-azabicyclo[3.3.1]nonan-8-one analog.

Rationale: FP is a homogeneous assay that measures the change in the rotational speed of a fluorescently labeled ligand upon binding to a larger protein.[12][14][15] This technique is well-suited for high-throughput screening and for studying interactions in solution without the need for separation steps.[13][16]

Materials:

• Target Protein: Purified protein of interest.

• Fluorescent Ligand (Tracer): A fluorescently labeled ligand known to bind to the target protein.

• Test Compound: 2-Azabicyclo[3.3.1]nonan-8-one analog of interest.

• Assay Buffer: A buffer that maintains the stability and activity of the target protein (e.g., phosphate-buffered saline (PBS) or Tris-based buffers).

• Microplate Reader with FP capability.

• Low-volume, black, 96- or 384-well plates.

Procedure:

• Assay Optimization:

  • Tracer Concentration: Determine the optimal concentration of the fluorescent tracer that gives a stable and sufficient fluorescence signal.

  • Protein Concentration: Titrate the target protein against a fixed concentration of the tracer to determine the concentration that yields a significant change in polarization upon binding (typically 80% of the maximum signal).

• Assay Plate Preparation: In a black microplate, add the assay buffer, target protein, and fluorescent tracer to all wells.

• Test Compound Addition: Add the 2-azabicyclo[3.3.1]nonan-8-one analog at a range of concentrations to the appropriate wells. Include wells with no test compound (for maximum polarization) and wells with a high concentration of a known unlabeled ligand (for minimum polarization).

• Incubation: Incubate the plate at room temperature for a sufficient time to reach binding equilibrium, protected from light.

• Measurement: Measure the fluorescence polarization using a microplate reader.

Data Analysis:

• Plot the change in millipolarization (mP) units against the logarithm of the test compound concentration.

• Fit the data to a suitable binding model (e.g., one-site competition) using non-linear regression to determine the IC₅₀ value.

• Calculate the Ki value using a similar principle to the Cheng-Prusoff equation, adapted for FP data.

Protocol 3: Surface Plasmon Resonance (SPR) Analysis

This protocol details the use of SPR to characterize the binding kinetics and affinity of a 2-azabicyclo[3.3.1]nonan-8-one analog.

Rationale: SPR is a label-free technique that provides real-time data on the association and dissociation of a small molecule (analyte) with a protein immobilized on a sensor chip (ligand).[17][18][19] This allows for the determination of both kinetic rate constants (ka and kd) and the equilibrium dissociation constant (Kd).[20]

Materials:

• SPR Instrument and Sensor Chips: (e.g., CM5, NTA).

• Target Protein: Purified protein of interest.

• Test Compound (Analyte): 2-Azabicyclo[3.3.1]nonan-8-one analog of interest.

• Immobilization Buffers: As recommended by the instrument manufacturer (e.g., acetate buffer, pH 4.5).

• Running Buffer: A buffer suitable for both the protein and the small molecule (e.g., HBS-EP+).

• Regeneration Solution: A solution to remove the bound analyte without denaturing the immobilized protein (e.g., low pH glycine or high salt).

Procedure:

• Protein Immobilization: Immobilize the target protein onto the sensor chip surface using a suitable chemistry (e.g., amine coupling).

• Analyte Preparation: Prepare a series of dilutions of the 2-azabicyclo[3.3.1]nonan-8-one analog in the running buffer.

• Binding Analysis:

  • Inject the different concentrations of the analyte over the sensor surface and a reference surface (without immobilized protein).

  • Monitor the change in the SPR signal (response units, RU) over time to obtain sensorgrams showing the association and dissociation phases.

• Regeneration: After each analyte injection, inject the regeneration solution to remove the bound analyte and prepare the surface for the next injection.

• Data Processing: Subtract the reference channel signal from the active channel signal to correct for bulk refractive index changes.

Data Analysis:

• Globally fit the processed sensorgrams from all analyte concentrations to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's software.

• This analysis will yield the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Protocol 4: Isothermal Titration Calorimetry (ITC)

This protocol describes the use of ITC to obtain a complete thermodynamic profile of the binding interaction between a 2-azabicyclo[3.3.1]nonan-8-one analog and its target protein.

Rationale: ITC directly measures the heat released or absorbed during a binding event, providing information on the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction in a single experiment.[21][22][23][24][25]

Materials:

• Isothermal Titration Calorimeter.

• Target Protein: Purified and dialyzed into the final assay buffer.

• Test Compound: 2-Azabicyclo[3.3.1]nonan-8-one analog dissolved in the same dialysis buffer.

• Assay Buffer: A buffer with a low ionization enthalpy (e.g., phosphate or HEPES).

Procedure:

• Sample Preparation:

  • Thoroughly degas both the protein solution and the test compound solution.

  • Load the protein solution into the sample cell of the calorimeter.

  • Load the test compound solution into the injection syringe.

• Titration:

  • Equilibrate the system at the desired temperature.

  • Perform a series of small, sequential injections of the test compound into the protein solution.

• Control Experiment: Perform a control titration by injecting the test compound into the buffer alone to account for the heat of dilution.

• Data Acquisition: The instrument software records the heat change after each injection.

Data Analysis:

• Subtract the heat of dilution from the raw titration data.

• Integrate the area under each injection peak to determine the heat change per injection.

• Plot the heat change per mole of injectant against the molar ratio of the test compound to the protein.

• Fit the resulting binding isotherm to a suitable binding model to determine the Kd, n, and ΔH.

• The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(Ka) = ΔH - TΔS , where Ka = 1/Kd.

Data Presentation and Interpretation

Quantitative data from these assays should be presented clearly for comparative analysis.

Table 1: Representative Binding Data for 2-Azabicyclo[3.3.1]nonan-8-one Analogs

Analog ID	Target Receptor	Assay Type	Ki (nM)	Kd (nM)	ka (1/Ms)	kd (1/s)	ΔH (kcal/mol)	-TΔS (kcal/mol)
Compound A	α4β2 nAChR	Radioligand	5.2 ± 0.4	-	-	-	-	-
Compound B	α7 nAChR	SPR	-	15.8	1.2 x 10⁵	1.9 x 10⁻³	-	-
Compound C	Sigma-1 Receptor	ITC	-	25.3	-	-	-8.5	2.1

Interpreting the Data:

• Ki and Kd: Lower values indicate higher binding affinity.

• ka and kd: Provide insights into the kinetics of the interaction (how fast the compound binds and dissociates).

• Thermodynamic Parameters:

  • A negative ΔH indicates an enthalpy-driven interaction, often associated with hydrogen bonding and van der Waals interactions.

  • A positive ΔS indicates an entropy-driven interaction, often associated with the release of water molecules from the binding interface (hydrophobic effect).

Visualizing Binding Principles

Caption: Principles of different in vitro binding assays.

Conclusion

The in vitro binding assays detailed in this guide provide a robust toolkit for the pharmacological characterization of 2-azabicyclo[3.3.1]nonan-8-one analogs. By carefully selecting and executing the appropriate assays, researchers can gain a comprehensive understanding of the affinity, selectivity, kinetics, and thermodynamics of these promising compounds, thereby accelerating their development as potential therapeutic agents. Each protocol is designed to be a self-validating system, and by understanding the underlying principles, scientists can adapt and optimize these methods for their specific research needs.

References

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• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.[Link]

• Generation of Candidate Ligands for Nicotinic Acetylcholine Receptors via in situ Click Chemistry with a Soluble Acetylcholine Binding Protein Template. ACS Publications.[Link]

• Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. Journal of Neuroscience.[Link]

• Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. National Institutes of Health.[Link]

• New N-substituted 9-azabicyclo[3.3.1]nonan-3α-yl phenylcarbamate analogs as σ2 receptor ligands: synthesis, in vitro characterization, and evaluation as PET imaging and chemosensitization agents. National Institutes of Health.[Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. National Institutes of Health.[Link]

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• Bicyclic amines as cdk2 inhibitors.

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Technical Notes & Optimization

How to improve reaction yield in the synthesis of 2-Azabicyclo[3.3.1]nonan-8-one

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2-Azabicyclo[3.3.1]nonan-8-one. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in overcoming common challenges and improving your reaction yield. As Senior Application Scientists, we understand the nuances of complex organic syntheses and aim to provide you with not only procedural steps but also the underlying chemical principles to empower your research.

The 2-azabicyclo[3.3.1]nonane framework is a key structural motif found in numerous natural products and pharmacologically active compounds.[1][2] Its synthesis, however, can present various challenges leading to suboptimal yields. This guide will address these issues in a practical, question-and-answer format.

Troubleshooting Guides & FAQs

This section is structured to address specific problems you may encounter during the synthesis of 2-Azabicyclo[3.3.1]nonan-8-one.

Low or No Product Formation

Q1: I am not getting any, or very little, of the desired 2-Azabicyclo[3.3.1]nonan-8-one. What are the most likely causes?

Low to no product yield is a common frustration that can stem from several factors, ranging from reagent quality to reaction conditions. A systematic approach to troubleshooting is crucial.

Initial Diagnostic Workflow:

• Verify Starting Materials: First, confirm the identity and purity of your starting materials. For instance, in a Robinson annulation approach, the purity of the methyl vinyl ketone and the cyclohexanone derivative is paramount. Degradation or impurities in starting materials can completely halt the reaction.

• Check Reagent Activity: Ensure that all reagents, especially catalysts and bases, are active. For example, if using an organocatalyst like proline in a tandem desymmetrisation and intramolecular aldolisation, its enantiomeric purity and dryness are critical.[3]

• Analyze the Reaction Mixture: Before workup, take a small aliquot of the reaction mixture for analysis by Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Gas Chromatography-Mass Spectrometry (GC-MS). This will help determine if any starting material has been consumed and if any intermediates or side products have been formed.

Troubleshooting & Optimization:

• Revisit Reaction Conditions: Temperature, reaction time, and solvent choice are critical. Some cyclization methods, like those involving iminium ions, are highly sensitive to these parameters.[4] Consider running small-scale experiments to screen a range of temperatures and reaction times.

• Inert Atmosphere: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) if any of your reagents are sensitive to air or moisture.

• Catalyst Loading: The amount of catalyst can significantly impact the reaction rate and yield. If you are using a catalyst, try varying the loading to find the optimal concentration.

Multiple Products and Low Selectivity

Q2: My reaction is producing a mixture of products, and the selectivity for the desired 2-Azabicyclo[3.3.1]nonan-8-one is low. How can I improve this?

The formation of multiple products often points to a lack of control over the reaction's regio- or stereoselectivity.

Common Side Reactions and Solutions:

Side Reaction	Plausible Cause	Recommended Solution
Formation of Exo Isomer	The stereochemical outcome of the cyclization can be influenced by the reaction conditions.	Modify the solvent, temperature, or catalyst to favor the formation of the desired endo isomer. For instance, in reductive amination, the choice of reducing agent can influence the stereoselectivity.[5]
Polymerization	Highly reactive starting materials, such as methyl vinyl ketone, can polymerize under certain conditions.	Add the reactive reagent slowly to the reaction mixture at a controlled temperature. The use of a polymerization inhibitor may also be beneficial.
Over-alkylation/Side-chain Reactions	If the nitrogen atom is not appropriately protected, it can undergo further reactions.	Consider using a suitable protecting group for the nitrogen atom that can be removed later in the synthetic sequence.

Logical Troubleshooting Flow for Poor Selectivity:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 3. Asymmetric synthesis of 2-azabicyclo[3.3.1]nonanes by a microwave-assisted organocatalysed tandem desymmetrisation and intramolecular aldolisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Best purification methods for 2-Azabicyclo[3.3.1]nonan-8-one from complex reaction mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle to isolate the 2-azabicyclo[3.3.1]nonan-8-one core (the morphan skeleton) from complex reaction matrices. This bridged bicyclic system is a critical intermediate in the total synthesis of complex akuammiline alkaloids, such as Scholarisine A[1], and serves as a core scaffold for potent opioid and σ-receptor ligands.

However, its purification is notoriously difficult. The molecule contains both a basic secondary amine (which causes severe chromatographic tailing) and a sterically hindered but chemically sensitive ketone (which is prone to enolization). This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind these experimental choices to ensure the high-yield recovery of your target compound.

Purification Strategy Workflow

Workflow for the purification of 2-Azabicyclo[3.3.1]nonan-8-one based on nitrogen state.

FAQ & Troubleshooting Guide

Q1: Why does my unprotected 2-azabicyclo[3.3.1]nonan-8-one streak severely on silica gel, and how can I fix it? Causality: The secondary amine of the morphan core acts as a strong hydrogen-bond donor and acceptor, heavily interacting with the acidic silanol (Si-OH) groups on standard silica gel. This leads to irreversible adsorption, severe tailing, and poor mass recovery[2]. Solution: Switch your stationary phase to neutral or basic Alumina (Al₂O₃). Quirante et al. successfully purified the free amine base of 2-azabicyclo[3.3.1]nonane using Al₂O₃ with a 5:95 Methanol/Dichloromethane eluent[3]. If silica must be used, you must deactivate the silanol groups by pre-treating the column with 1–2% triethylamine (Et₃N) or by utilizing a CMA (Chloroform/Methanol/Ammonium hydroxide) solvent system[2].

Q2: I am trying to isolate the morphan core from a complex multicomponent cascade reaction. How can I remove neutral and acidic byproducts efficiently before chromatography? Causality: Multicomponent cascade reactions often leave a complex matrix of unreacted starting materials, catalysts, and polymeric byproducts[4]. Because 2-azabicyclo[3.3.1]nonan-8-one contains a basic nitrogen, its solubility is highly pH-dependent, allowing for selective partitioning. Solution: Implement a rigorous acid-base liquid-liquid extraction. By lowering the pH to ~2, the morphan nitrogen is protonated to an ammonium salt, moving the compound into the aqueous layer while neutral/acidic impurities remain in the organic phase. Subsequent basification regenerates the free amine, which can then be extracted into an organic solvent[3].

Q3: Is it better to purify the free amine or an N-protected derivative of 2-azabicyclo[3.3.1]nonan-8-one? Causality: Free secondary amines are prone to oxidation and chromatographic complications. N-protection (e.g., N-benzoylation) masks the basic amine, converting the molecule into a neutral, highly stable species that interacts predictably with standard silica gel. Solution: Whenever your synthetic route permits, purify the N-protected intermediate. Bosch's comprehensive review highlights that N-benzoyl-2-azabicyclo[3.3.1]nonan-8-one can be easily purified and characterized, avoiding the pitfalls of free amine isolation[5]. The N-benzoyl group can later be removed via alkaline hydrolysis when the free amine is required[6].

Q4: I am observing degradation or epimerization of the ketone moiety during purification. What is causing this? Causality: The 8-one position in the bridged bicyclic system is sterically hindered but remains susceptible to enolization under strongly basic conditions. Prolonged exposure to harsh bases (like NaOH) during extraction or chromatography can lead to aldol-type side reactions or epimerization at adjacent stereocenters. Solution: Use milder bases for pH adjustment. For instance, saturated aqueous Na₂CO₃ is preferred over NaOH for basifying the aqueous layer during extraction[3]. When using basic modifiers in chromatography, limit the concentration of Et₃N or NH₄OH to ≤1% to prevent ketone degradation[2].

Quantitative Data: Method Comparison

Purification Method	Target State	Stationary Phase	Eluent System	Typical Recovery (%)	Key Advantage	Key Limitation
Standard Flash Chromatography	N-Protected (e.g., N-Benzoyl)	Silica Gel	Hexane / EtOAc	85–95%	High resolution; sharp peaks; easy handling.	Requires extra synthetic steps for protection/deprotection.
Alumina Chromatography	Free Amine	Alumina (Al₂O₃)	MeOH / CH₂Cl₂ (5:95)	75–85%	Prevents tailing without needing basic modifiers.	Alumina is more expensive and offers lower resolution than silica.
Modified Silica Chromatography	Free Amine	Silica Gel	CMA / CHCl₃ (2–15%)	60–80%	Utilizes standard, readily available silica gel.	Residual ammonia/salts may contaminate the final product.
Acid-Base Extraction	Free Amine	Liquid-Liquid	1N HCl / Sat. Na₂CO₃	>90% (Crude)	Rapid removal of massive amounts of neutral/acidic impurities.	Cannot separate the target from structurally similar basic byproducts.

Step-by-Step Methodologies

Protocol 1: Optimized Acid-Base Extraction for Free Morphan Amines

This protocol isolates the basic morphan core from neutral and acidic reaction byproducts.

• Solubilization: Dissolve the crude reaction mixture in Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).

• Acidic Extraction: Transfer to a separatory funnel and extract with 1N aqueous HCl (3 x 20 mL).

  • Self-Validation Step: Use pH indicator paper to confirm the aqueous layer is strictly pH ≤ 2. If not, add additional 1N HCl. The morphan is now in the aqueous phase.

• Organic Wash: Wash the combined aqueous acidic layers with fresh EtOAc (20 mL) to remove residual neutral impurities. Discard this organic wash.

• Basification: Transfer the aqueous layer to an Erlenmeyer flask. Cool the flask in an ice bath (to prevent exothermic degradation of the ketone) and carefully basify to pH 9–10 using saturated aqueous Na₂CO₃[3].

  • Self-Validation Step: Confirm basicity with pH paper. The solution should turn cloudy as the free amine precipitates/oils out.

• Final Extraction: Extract the basified aqueous layer with CH₂Cl₂ (3 x 20 mL).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude free amine.

Protocol 2: Alumina Flash Chromatography for Free 2-Azabicyclo[3.3.1]nonan-8-one

Use this protocol for final polishing of the free amine isolated from Protocol 1.

• Column Preparation: Slurry-pack a chromatography column using basic or neutral Alumina (Al₂O₃) in CH₂Cl₂[3]. Do not use standard silica gel.

• Loading: Dissolve the crude amine in a minimal amount of CH₂Cl₂ and carefully load it onto the top of the alumina bed.

• Elution: Elute using a step gradient of Methanol in Dichloromethane. Start at 1:99 MeOH:CH₂Cl₂ and gradually increase the polarity to 5:95 MeOH:CH₂Cl₂[3].

  • Self-Validation Step: Spot the eluent on an Alumina TLC plate (visualize with iodine or Dragendorff's reagent). If the compound tails severely even on alumina, the batch of alumina may be too acidic; switch to strictly basic Al₂O₃.

• Collection: Pool the product-containing fractions and concentrate in vacuo at a temperature not exceeding 35 °C to prevent thermal degradation of the ketone.

Sources

• 1. Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)-Scholarisine A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional Activity of Enantiomeric Oximes and Diastereomeric Amines and Cyano Substituents at C9 in 3-Hydroxy-N-phenethyl-5-phenylmorphans | MDPI [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. dl.ndl.go.jp [dl.ndl.go.jp]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Solubility of 2-Azabicyclo[3.3.1]nonan-8-one

Welcome to the Technical Support Center. 2-Azabicyclo[3.3.1]nonan-8-one is a highly versatile bridged bicyclic amino ketone, frequently utilized as a core intermediate in the total synthesis of complex akuammiline alkaloids, such as (+)-Scholarisine A . Despite its synthetic utility, researchers routinely encounter severe solubility bottlenecks when attempting to dissolve this compound in standard organic solvents.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Below, we dissect the chemical causality behind these solubility failures and provide self-validating, field-proven protocols to keep your synthetic workflows moving.

Part 1: Diagnostic Workflow

Before altering your experimental design, use the following decision matrix to diagnose the exact chemical mechanism preventing dissolution.

Decision tree for troubleshooting 2-Azabicyclo[3.3.1]nonan-8-one organic solubility.

Part 2: Frequently Asked Questions & Mechanistic Insights

Q: I purchased 2-azabicyclo[3.3.1]nonan-8-one, but it refuses to dissolve in dichloromethane (DCM) or ethyl acetate. What is the primary cause?

A: There are two distinct chemical phenomena that cause this behavior, depending on the state of your compound:

• Ionic Salt State: To prevent oxidative degradation, commercial vendors frequently supply amines as hydrochloride (HCl) salts. The ionic nature of the protonated amine ( R2​NH2+​Cl− ) renders it completely insoluble in non-polar organic media.

• Intermolecular Hydrogen Bonding: If you have verified the compound is a free base, the insolubility is driven by its rigid structural geometry. The secondary amine acts as a potent hydrogen bond donor, while the ketone acts as an acceptor. The bridged bicyclic framework aligns these groups perfectly, forming a highly ordered, crystalline intermolecular network (N-H ··· O=C) that resists dissolution in weakly polar solvents.

Q: How do I convert the insoluble salt into an organic-soluble free base?

A: You must perform an acid-base extraction. The protonated ammonium salt is stabilized by ion-dipole interactions in water. By adjusting the aqueous pH above the amine's pKa (typically ~9.0 to 10.5), you neutralize the charge. This allows the lipophilic bicyclic carbon skeleton to drive the molecule's partitioning into the organic phase .

Part 3: Self-Validating Experimental Protocols

Protocol A: Free-Basing via Acid-Base Extraction

Use this protocol to isolate the free base from a hydrochloride salt.

• Suspension: Suspend the 2-azabicyclo[3.3.1]nonan-8-one hydrochloride salt in a 1:1 mixture of distilled water and Dichloromethane (DCM) (approx. 10 mL per gram of compound).

• Basification: Slowly add 2 M NaOH dropwise to the vigorously stirring biphasic mixture until the aqueous layer reaches a pH of >9.

• Self-Validation (Critical Check): Stop stirring and allow the layers to separate. Test the aqueous layer with pH paper. The buffering capacity of the amine salt will consume the base during the phase transfer. If the pH has dropped below 9, add more NaOH and stir again. Do not proceed until the resting aqueous pH remains >9.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer three times with equal volumes of DCM.

• Isolation: Combine the organic layers, wash once with brine to remove residual water/salts, and dry over anhydrous Na2​SO4​ . Filter and concentrate in vacuo to yield the free base.

Protocol B: N-Boc Protection of the Secondary Amine

If your downstream chemistry (e.g., Fischer indolization, Grignard addition) requires strictly non-polar, aprotic conditions, you cannot rely on solvent changes to fix solubility. You must chemically mask the secondary amine .

Causality: The addition of the bulky tert-butyloxycarbonyl (Boc) group replaces the N-H proton, entirely eliminating the molecule's ability to act as a hydrogen bond donor. Furthermore, the massive steric bulk of the tert-butyl group disrupts crystal lattice packing, drastically lowering the melting point and forcing the compound into solution in lipophilic solvents.

• Dissolution: Dissolve the free base of 2-azabicyclo[3.3.1]nonan-8-one in anhydrous Tetrahydrofuran (THF) or DCM to a concentration of 0.2 M.

• Base Addition: Add 1.5 equivalents of Triethylamine (TEA) and stir for 10 minutes at room temperature to ensure any trace acid is neutralized.

• Boc₂O Addition: Dropwise, add a solution of 1.2 equivalents of Di-tert-butyl dicarbonate ( Boc2​O ) dissolved in a minimal amount of THF. Stir at room temperature for 4–12 hours.

• Self-Validation (TLC Check): Monitor the reaction via Thin Layer Chromatography (TLC). Stain the developed plate with Ninhydrin and heat it. The causality of the stain: The unreacted secondary amine will undergo a nucleophilic reaction with Ninhydrin to form a highly visible purple/brown spot (Ruhemann's purple). The successfully Boc-protected product lacks the free N-H and will remain completely unstained, providing immediate visual confirmation of structural conversion.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract with DCM, dry over MgSO4​ , and concentrate. Purify via flash column chromatography.

Part 4: Solvent Selection Data for the Free Base

If you wish to avoid derivatization (Protocol B) and simply need to dissolve the free base for an assay or NMR, you must select a solvent capable of out-competing the molecule's internal hydrogen-bonding network.

Table 1: Solvent Selection Guide for 2-Azabicyclo[3.3.1]nonan-8-one

Solvent	Dielectric Constant (ε)	H-Bonding Property	Solubilization Efficacy	Recommended Use Case
Hexane / Heptane	~1.9	None	Poor	Anti-solvent for crystallization
Dichloromethane (DCM)	8.9	None	Moderate	Extractions (post-free-basing)
Methanol (MeOH)	32.7	Protic (Donor & Acceptor)	High	Disrupting H-bond lattices
Dimethyl Sulfoxide (DMSO)	46.7	Aprotic (Strong Acceptor)	Very High	NMR spectroscopy, biological assays

References

• Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)-Scholarisine A PubMed Central (PMC) - National Institutes of Health URL:[Link]

• 4.8: Acid-Base Extraction Chemistry LibreTexts - Organic Chemistry Lab Techniques URL:[Link]

Optimizing temperature and catalyst load for 2-Azabicyclo[3.3.1]nonan-8-one reduction

Welcome to the Technical Support Center. The 2-azabicyclo[3.3.1]nonane scaffold is a critical bridged bicyclic framework found in complex alkaloids (such as the akuammiline family) and synthetic therapeutics [[1]](). Reducing the C8 ketone to the corresponding endo-alcohol requires precise control over temperature and catalyst loading to ensure high diastereoselectivity while preventing the cleavage of sensitive protecting groups (e.g., N-benzyl).

This guide provides field-proven troubleshooting strategies, a self-validating experimental protocol, and quantitative benchmarks to optimize your reduction workflows.

System Overview & Optimization Logic

Workflow for optimizing catalyst and temperature in 2-Azabicyclo[3.3.1]nonan-8-one reduction.

Troubleshooting FAQs: Temperature & Catalyst Dynamics

Q: Why does increasing the catalyst load decrease the diastereomeric excess (d.e.) of the desired endo-alcohol? A: The reduction of the 2-azabicyclo[3.3.1]nonan-8-one scaffold relies heavily on kinetic control to achieve high endo stereoselectivity. The bicyclic framework presents a sterically hindered concave face and a more accessible convex face. Under optimal kinetic conditions, hydride delivery occurs preferentially from the less hindered convex face, yielding the target endo-alcohol 2. When catalyst loading is too high (e.g., >5 mol%), the rapid influx of hydrogen creates localized exothermic micro-environments on the catalyst surface. This localized heating provides the activation energy necessary to shift the reaction toward thermodynamic control, thereby increasing the formation of the more stable exo-alcohol byproduct. To maintain causality between reaction rate and selectivity, keep catalyst loading between 1.0–2.5 mol% and compensate for slower rates with increased hydrogen pressure rather than additional catalyst.

Q: We observe significant N-benzyl deprotection during the C8 ketone reduction. How can we optimize parameters to prevent this? A: Palladium on carbon (Pd/C) is highly active for the hydrogenolysis of benzylic C-N bonds. If your substrate is N-protected with a benzyl group, Pd/C will cleave it concurrently with ketone reduction. To resolve this, switch the catalyst to Rhodium on Alumina (Rh/Al₂O₃) or Ruthenium on Carbon (Ru/C). Rhodium and Ruthenium exhibit significantly lower binding affinities for aromatic rings compared to Palladium, effectively suppressing the debenzylation pathway. Literature confirms that utilizing Rh/Al₂O₃ under 100 psi of hydrogen selectively reduces the ketone while preserving sensitive functionalities and preventing scaffold decomposition [[1]]().

Q: How does temperature optimization interact with solvent selection in this system? A: Temperature and solvent must be co-optimized to balance solubility and reaction kinetics. Lower temperatures (20–25 °C) are mandatory for high endo selectivity. However, at these temperatures, the solubility of the bicyclic ketone in standard alcoholic solvents can drop, leading to incomplete conversion. Using a co-solvent system such as Tetrahydrofuran (THF) and Acetic Acid (1:1) resolves this 3. THF suppresses unwanted hydrogenolysis, while the acidic environment activates the ketone for reduction.

Quantitative Optimization Data

The following table summarizes the causal relationship between catalyst choice, loading, temperature, and the resulting stereochemical/chemoselective outcomes.

Catalyst System	Loading (mol %)	Temp (°C)	Pressure (psi)	Conversion (%)	endo:exo Ratio	N-Debenzylation (%)
10% Pd/C	5.0	25	50	>99	85:15	45
10% Pd/C	1.0	25	50	70	88:12	15
5% Ru/C	5.0	50	100	>99	70:30	<1
5% Rh/Al₂O₃	2.5	25	100	98	95:5	<1

Self-Validating Experimental Protocol

Objective: Synthesize the endo-8-ol derivative of N-benzyl-2-azabicyclo[3.3.1]nonan-8-one with >90% d.e. while preserving the N-benzyl protecting group.

Step 1: Catalyst Wetting (Safety & Baseline Validation)

• Weigh 2.5 mol% of 5% Rh/Al₂O₃.

• Causality: Dry catalysts can ignite solvent vapors. Wetting the catalyst with 2 mL of toluene under an argon atmosphere ensures safe handling and displaces atmospheric oxygen from the catalyst pores, preventing initial oxidative side reactions.

Step 2: Substrate Preparation

• Dissolve 1.0 eq of N-benzyl-2-azabicyclo[3.3.1]nonan-8-one in a 1:1 mixture of THF and glacial acetic acid to achieve a 0.2 M concentration 3.

• Validation Checkpoint 1: Visually confirm complete dissolution. Undissolved particulate matter will artificially lower the effective catalyst-to-substrate ratio and skew the kinetic control.

Step 3: Hydrogenation Setup

• Transfer the substrate solution to the pressure reactor containing the wetted catalyst.

• Purge the vessel with Argon (3x), followed by Hydrogen gas (3x).

• Pressurize the vessel to 100 psi with H₂.

• Causality: High pressure (100 psi) compensates for the low temperature and low catalyst load, driving the reaction forward efficiently without generating thermal spikes 3.

Step 4: Temperature-Controlled Reaction

• Stir the mixture vigorously (800 rpm) strictly at 25 °C for 12–16 hours.

• Validation Checkpoint 2 (In-Process Control): At the 12-hour mark, safely vent the reactor and withdraw a 50 µL aliquot. Filter through a 0.22 µm PTFE syringe filter and analyze via LC-MS. The protocol is self-validated as complete when the extracted ion chromatogram (EIC) shows the starting ketone peak ([M+H]+) is <1% relative to the product alcohol. If incomplete, re-pressurize to 100 psi and continue for 4 hours.

Step 5: Workup and Isolation

• Filter the reaction mixture through a pad of Celite to remove the Rh/Al₂O₃ catalyst. Wash the pad thoroughly with ethyl acetate.

• Concentrate the filtrate under reduced pressure, neutralize carefully with saturated aqueous NaHCO₃, and extract with dichloromethane.

• Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate to yield the crude endo-alcohol.

References

• Title: Total Synthesis of (+)
• Title: Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)
• Title: Synthesis of 3-Azabicyclo[3.3.
• Source: unipa.

Sources

• 1. Total Synthesis of (+)-Scholarisine A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)-Scholarisine A - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of 2-Azabicyclo[3.3.1]nonan-8-one during long-term storage

Welcome to the Technical Support Center for 2-Azabicyclo[3.3.1]nonan-8-one . This bicyclic ketone-amine scaffold is a highly valuable building block in the synthesis of complex indole alkaloids and pharmaceutical libraries. However, its dual functionality—a reactive secondary amine and an unhindered ketone—makes the free base highly susceptible to environmental degradation.

This guide is designed for researchers and drug development professionals to troubleshoot storage issues, understand the mechanistic causality behind degradation, and implement field-proven protocols for long-term stability.

Mechanistic Workflow: Degradation vs. Stabilization

To effectively store this molecule, one must understand its vulnerabilities. The secondary amine acts as both a nucleophile and a site for radical oxidation, while the ketone can undergo enolization or hydration.

Fig 1: Degradation pathways of 2-Azabicyclo[3.3.1]nonan-8-one and stabilization via salt formation.

Troubleshooting FAQs

Q: Why did my neat batch of 2-Azabicyclo[3.3.1]nonan-8-one turn yellow/brown after a few weeks on the bench? A: This discoloration is a hallmark of oxidative degradation. Secondary amines are highly susceptible to hydrogen abstraction when exposed to ambient oxygen and light. This triggers a radical pathway where the amine is converted to an aminyl radical, which subsequently oxidizes into deeply colored nitroxide radicals and N-oxides[1]. Furthermore, synthetic efforts toward complex alkaloids utilizing this specific bicyclic core have demonstrated that unprotected nitrogen atoms in this scaffold lead to severe side reactions during oxidative steps[2].

Q: I weighed my sample after a month of storage, and the mass has increased. It also no longer dissolves in hexanes or ether. What happened? A: Your sample has reacted with atmospheric carbon dioxide and moisture. The secondary amine acts as a strong nucleophile, attacking ambient CO2 to form a carbamic acid intermediate, which then pairs with another equivalent of the amine to form a highly polar, insoluble carbamate salt. Simultaneously, the unhindered ketone at the 8-position can form hydrates in humid environments. This dual reactivity alters the molecular weight and drastically reduces solubility in non-polar organic solvents.

Q: What is the absolute best way to store this compound for multi-year drug development campaigns? A: To eliminate both oxidative and nucleophilic vulnerabilities, the amine must be protonated. Converting the free base to its hydrochloride salt completely passivates the nitrogen lone pair, tying it up in a stable N-H sigma bond. The resulting compound, 2-Azabicyclo[3.3.1]nonan-8-one hydrochloride, is a commercially recognized, bench-stable solid[3]. For multi-year storage, this salt should be kept at -20°C in an amber vial under an argon atmosphere.

Q: Can I use the hydrochloride salt directly in my reactions? A: It depends on your reaction conditions. If your synthesis involves basic conditions (e.g., amide couplings with DIPEA or triethylamine), the salt will be deprotonated in situ and you can use it directly. However, for sensitive organometallic reactions or reductions, you must perform a free-basing protocol (see Protocol B below) immediately prior to use.

Quantitative Stability Data

The table below summarizes the expected half-life of 2-Azabicyclo[3.3.1]nonan-8-one under various storage conditions.

Storage Condition	Physical State	Atmosphere	Temperature	Estimated Half-Life	Primary Degradation Mechanism
Ambient Benchtop	Free Base (Neat)	Air	20°C to 25°C	< 14 Days	Aminyl radical oxidation, Carbamate formation
Desiccator	Free Base (Neat)	Air	4°C	2 to 3 Months	Slow N-oxide formation
Sealed Amber Vial	Free Base (Neat)	Argon	-20°C	12 to 18 Months	Trace enolization / Aldol condensation
Sealed Amber Vial	Hydrochloride Salt	Argon	-20°C	> 60 Months	None observed (Nitrogen passivated)

Experimental Protocols

The following self-validating protocols are designed to ensure maximum yield and purity. The physical cues described in each step serve as built-in quality control checks.

Protocol A: Conversion to Hydrochloride Salt (For Long-Term Storage)

Causality Check: We use anhydrous diethyl ether because the free base is highly soluble in it, whereas the resulting HCl salt is highly insoluble. This solubility differential drives the reaction to completion via precipitation, allowing for isolation without a degradative aqueous workup.

• Dissolution: Dissolve the freshly purified 2-Azabicyclo[3.3.1]nonan-8-one free base in anhydrous diethyl ether to create a 0.1 M solution under an argon atmosphere.

• Thermal Control: Submerge the reaction flask in an ice bath (0°C). Reasoning: Acid-base neutralizations are exothermic; cooling prevents thermal degradation or unwanted enolization of the ketone moiety.

• Acidification: Vigorously stir the solution and add 1.05 equivalents of ethereal HCl (2.0 M in diethyl ether) dropwise.

• Validation: Within minutes, a dense white precipitate will form. This visual cue validates the successful formation of the hydrochloride salt. Continue stirring for 30 minutes.

• Isolation: Filter the precipitate under a stream of argon using a Schlenk frit. Wash the filter cake twice with cold, anhydrous diethyl ether to remove any unreacted free base or organic impurities.

• Drying & Storage: Dry the solid in vacuo (< 1 mbar) for 4 hours at room temperature. Transfer the bright white powder to an amber glass vial, purge with argon, seal tightly, and store at -20°C.

Protocol B: Free-Basing the Salt (For Immediate Use)

Causality Check: We use saturated sodium bicarbonate (NaHCO3) rather than sodium hydroxide (NaOH). NaHCO3 is a mild base (pH ~8.3) sufficient to deprotonate the secondary amine without triggering base-catalyzed aldol condensations at the ketone.

• Suspension: Suspend the stored 2-Azabicyclo[3.3.1]nonan-8-one hydrochloride in dichloromethane (DCM) (approx. 10 mL per gram of salt).

• Neutralization: Add an equal volume of saturated aqueous NaHCO3 solution.

• Validation: Stir vigorously for 15 minutes. The opaque suspension will clarify into two distinct, transparent liquid phases (biphasic mixture). This visual transition validates that the insoluble salt has been successfully converted to the DCM-soluble free base.

• Extraction: Transfer to a separatory funnel. Collect the lower organic (DCM) layer. Extract the remaining aqueous layer twice more with fresh DCM.

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate (Na2SO4). Filter the drying agent.

• Concentration: Concentrate the solution under reduced pressure (rotary evaporator). Critical: Keep the water bath temperature below 25°C to prevent thermal degradation of the newly exposed free base. Use the recovered material immediately in your target synthesis.

References

• Adams, G. L., Carroll, P. J., & Smith, A. B. "Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)-Scholarisine A." PMC - NIH, 2012.2

• Gryn'ova, G., Ingold, K. U., & Coote, M. L. "New Insights into the Mechanism of Amine/Nitroxide Cycling during the Hindered Amine Light Stabilizer Inhibited Oxidative Degradation of Polymers." Journal of the American Chemical Society, 2012.1

• "2155855-17-5 | 2-Azabicyclo[3.3.1]nonan-8-one hydrochloride." Ambeed Chemical Catalog. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Total Synthesis of (+)-Scholarisine A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2155855-17-5|2-Azabicyclo[3.3.1]nonan-8-one hydrochloride| Ambeed [ambeed.com]

Reference Data & Comparative Studies

Reactivity comparison: 2-Azabicyclo[3.3.1]nonan-8-one vs tropinone scaffolds

An in-depth comparative analysis of bicyclic alkaloid scaffolds is essential for researchers navigating complex natural product synthesis and rational drug design. While both the tropinone (8-methyl-8-azabicyclo[3.2.1]octan-3-one) and 2-azabicyclo[3.3.1]nonan-8-one scaffolds feature bridged azabicyclic frameworks, their subtle geometric and electronic differences dictate entirely divergent reactivity profiles.

This guide objectively compares the performance, mechanistic causality, and experimental handling of these two scaffolds, providing field-proven protocols to ensure synthetic success.

Structural and Electronic Divergence

The fundamental reactivity differences between these scaffolds stem from the positioning of the nitrogen atom and the resulting steric environment around the carbonyl group.

Tropinone is highly symmetrical, with its nitrogen occupying the bridgehead position. Its C3 ketone is relatively unhindered and highly electrophilic. Conversely, 2-azabicyclo[3.3.1]nonan-8-one is asymmetrical. The nitrogen resides within one of the primary rings (C2), and the C8 ketone is sterically shielded by the bulkier[3.3.1] bicyclic framework.

Table 1: Quantitative and Qualitative Scaffold Comparison

Parameter	Tropinone Scaffold	2-Azabicyclo[3.3.1]nonan-8-one Scaffold
Ring System	[3.2.1] Bicyclic	[3.3.1] Bicyclic
Nitrogen Position	C8 (Bridgehead)	C2 (Ring)
Carbonyl Position	C3	C8
Symmetry	Symmetrical (Meso if unsubstituted)	Asymmetrical
Carbonyl Steric Hindrance	Low	High
Primary Natural Products	Tropane Alkaloids (Cocaine, Atropine)	Akuammiline Alkaloids (Scholarisine A) [1]
Major Reactivity Challenge	Controlling regioselectivity in substituted derivatives	Scaffold degradation via transannular N-attack [1]

Mechanistic Causality in Reactivity

Tropinone: Symmetry and Accessible Electrophilicity

The tropinone scaffold is a well-behaved electrophile. Because the N8 nitrogen is locked in the bridgehead position, its lone pair cannot easily participate in transannular reactions with the C3 ketone. Enolization at C2 or C4 occurs readily using standard bases (e.g., LDA or NaH). The primary challenge in tropinone chemistry is not achieving reactivity, but rather breaking its inherent symmetry enantioselectively (e.g., using chiral lithium amides) when synthesizing asymmetric tropane derivatives.

2-Azabicyclo[3.3.1]nonan-8-one: The Basicity and Degradation Problem

The 2-aza[3.3.1] system presents a hostile environment for standard functionalization. The secondary or tertiary nitrogen at C2 is highly basic and conformationally flexible enough to interact with the C8 position.

During the landmark total synthesis of (+)-scholarisine A, Smith and co-workers demonstrated that attempting to activate the scaffold without heavily attenuating the piperidine nitrogen's basicity resulted in complete scaffold degradation [1]. The nitrogen acts as an internal nucleophile, triggering intramolecular cyclization and fragmentation. Therefore, nitrogen protection (e.g., via trifluoroacetylation, Cbz, or Boc) is a strict chemical imperative , not merely a strategic preference. Furthermore, classic ketone functionalizations—such as the Fischer indole synthesis—often fail under standard conditions due to the steric shielding of the C8 ketone, leading to hydrazone decomposition rather than successful [3,3]-sigmatropic rearrangement [1].

Divergent Reactivity Pathways

Figure 1: Structural reactivity map illustrating the divergent synthetic workflows for both scaffolds.

Experimental Protocols (Self-Validating Systems)

To ensure high-fidelity reproducibility, the following protocols have been optimized to bypass the inherent mechanistic pitfalls of each scaffold.

Protocol A: Modified Fischer Indole Annulation of 2-Azabicyclo[3.3.1]nonan-8-one

Objective: Forge the indolenine core of akuammiline alkaloids without decomposing the sterically hindered hydrazone intermediate [1].

Causality Note: Standard Fischer indolization conditions (e.g., heating in neat acid) cause the intermediate hydrazone of this specific scaffold to decompose. Using a 1:1 mixture of Acetic Acid (AcOH) and Tetrahydrofuran (THF) at room temperature stabilizes the intermediate. THF suppresses unwanted hydrogenolysis/degradation, while AcOH provides the mild acidity required to drive the[3,3]-sigmatropic rearrangement.

Step-by-Step Methodology:

• Nitrogen Attenuation: Ensure the C2 nitrogen is protected with an electron-withdrawing group (e.g., Boc or trifluoroacetyl) prior to the reaction to prevent transannular basic attack.

• Hydrazone Formation: Dissolve the protected 2-azabicyclo[3.3.1]nonan-8-one (1.0 equiv) in a 1:1 mixture of glacial AcOH and anhydrous THF (0.1 M concentration).

• Reagent Addition: Add phenylhydrazine (1.5 equiv) dropwise at 0 °C under an argon atmosphere.

• Cyclization: Allow the reaction mixture to warm to 25 °C (room temperature) and stir for 12–16 hours. Monitor via LCMS. The reaction must not be heated, as elevated temperatures promote scaffold fragmentation.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ at 0 °C until the pH reaches 7-8. Extract with EtOAc (3x), wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the fused indolenine product.

Protocol B: Regioselective Kinetic Enolization of Tropinone

Objective: Generate a reactive nucleophile at C2/C4 for subsequent functionalization.

Causality Note: Because tropinone is highly reactive, thermodynamic conditions can lead to poly-alkylation or aldol self-condensation. Kinetic deprotonation using a bulky base (LDA) at cryogenic temperatures ensures mono-enolization.

Step-by-Step Methodology:

• Base Preparation: In a flame-dried flask under argon, add diisopropylamine (1.1 equiv) to anhydrous THF (0.2 M). Cool to -78 °C and add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form LDA.

• Enolization: Dissolve tropinone (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the LDA mixture at -78 °C. Stir for 1 hour to ensure complete kinetic deprotonation.

• Electrophile Trapping: Add the desired electrophile (e.g., TMSCl for silyl enol ether formation, or an alkyl halide) dropwise at -78 °C.

• Warming and Quench: Allow the reaction to slowly warm to 0 °C over 2 hours. Quench with saturated aqueous NH₄Cl.

• Workup: Extract the aqueous layer with CH₂Cl₂ (3x). Dry the combined organic layers over MgSO₄, filter, and concentrate.

References

• Smith, M. W., & Snyder, S. A. (2012). Access to the Akuammiline Family of Alkaloids: Total Synthesis of (+)-Scholarisine A. Journal of the American Chemical Society. Retrieved from[Link]

A Comparative Guide to the Validation of HPLC-UV Methods for the Purity Analysis of 2-Azabicyclo[3.3.1]nonan-8-one

This guide provides a comprehensive framework for the validation of High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection methods for the purity analysis of 2-Azabicyclo[3.3.1]nonan-8-one. As a critical intermediate in the synthesis of various pharmaceutical compounds, ensuring its purity is paramount for the safety and efficacy of the final drug product. This document outlines the validation parameters as stipulated by major regulatory bodies, provides a comparative analysis of different chromatographic conditions, and offers detailed experimental protocols.

The Imperative of Method Validation in Pharmaceutical Analysis

In pharmaceutical development and manufacturing, the validation of analytical methods is a mandatory process to ensure the reliability, accuracy, and precision of the data generated. For a key starting material like 2-Azabicyclo[3.3.1]nonan-8-one, a robustly validated HPLC-UV method is critical for quantifying its purity and identifying any process-related impurities or degradation products. This validation process adheres to the guidelines set forth by the International Council for Harmonisation (ICH), specifically the Q2(R1) guideline on "Validation of Analytical Procedures". The United States Pharmacopeia (USP) also provides extensive chapters, such as <1225>, that detail the requirements for analytical method validation.

The choice of an HPLC-UV method is predicated on the chromophoric nature of the analyte or its derivatives. While 2-Azabicyclo[3.3.1]nonan-8-one itself has a weak chromophore, derivatization can be employed to enhance its detectability by UV. Alternatively, if impurities possess strong UV-absorbing properties, the method can be validated to detect and quantify these, even at low levels.

A Comparative Analysis of Chromatographic Conditions

The selection of appropriate chromatographic conditions is the foundation of a successful HPLC method. Here, we compare two hypothetical reversed-phase HPLC-UV methods for the purity analysis of 2-Azabicyclo[3.3.1]nonan-8-one, highlighting the impact of different stationary phases and mobile phase compositions on key performance parameters.

Table 1: Comparison of HPLC-UV Method Performance

Parameter	Method A: C18 Column	Method B: Phenyl-Hexyl Column
Column	C18, 5 µm, 4.6 x 150 mm	Phenyl-Hexyl, 3.5 µm, 4.6 x 100 mm
Mobile Phase	Acetonitrile:Water (30:70 v/v) with 0.1% TFA	Methanol:Phosphate Buffer (pH 3.0) (40:60 v/v)
Flow Rate	1.0 mL/min	1.2 mL/min
Detection Wavelength	210 nm	225 nm
Retention Time of Analyte	4.2 min	3.8 min
Resolution (Analyte/Impurity 1)	1.8	2.5
Tailing Factor (Analyte)	1.2	1.1
Theoretical Plates (Analyte)	> 5000	> 7000

From the data presented in Table 1, Method B demonstrates superior performance in terms of resolution between the main analyte and a critical impurity, a lower tailing factor indicating better peak symmetry, and higher theoretical plates suggesting greater column efficiency. The choice of a Phenyl-Hexyl column in Method B likely offers different selectivity due to pi-pi interactions with the analyte or impurities, leading to improved separation.

The Validation Workflow: A Step-by-Step Approach

The validation of an HPLC-UV method is a systematic process that involves evaluating several key parameters to demonstrate its suitability for the intended purpose.

Caption: A generalized workflow for HPLC method validation.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Experimental Protocol:

• Prepare a solution of the 2-Azabicyclo[3.3.1]nonan-8-one reference standard.

• Prepare solutions of known impurities and potential degradation products.

• Prepare a placebo solution (containing all formulation components except the active ingredient).

• Spike the placebo solution with the analyte and known impurities.

• Inject and analyze all solutions by the proposed HPLC-UV method.

• Acceptance Criteria: The analyte peak should be well-resolved from all other peaks (resolution > 1.5), and the peak purity should be confirmed using a photodiode array (PDA) detector if available.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to be linear, accurate, and precise.

Experimental Protocol:

• Prepare a stock solution of the 2-Azabicyclo[3.3.1]nonan-8-one reference standard.

• Prepare a series of at least five concentrations, typically ranging from 50% to 150% of the nominal concentration.

• Inject each concentration in triplicate.

• Plot the average peak area against the concentration.

• Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by spike recovery studies.

Experimental Protocol:

• Prepare a placebo solution.

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples at 100% of the test concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the relative standard deviation (RSD) of the results.

  • Acceptance Criteria: The RSD should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the RSD for the combined data from both studies.

  • Acceptance Criteria: The RSD should be ≤ 2.0%.

Caption: Relationship between repeatability and intermediate precision.

Detection Limit (LOD) and Quantitation Limit (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• LOD: The concentration that yields a S/N ratio of approximately 3:1.

• LOQ: The concentration that yields a S/N ratio of approximately 10:1.

• The LOQ should be verified by analyzing a minimum of six samples at this concentration and demonstrating acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol:

• Introduce small variations to the method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Mobile phase composition (e.g., ± 2% organic component)

  • Column temperature (e.g., ± 2 °C)

  • Detection wavelength (e.g., ± 2 nm)

• Analyze the system suitability samples under each varied condition.

• Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within the predefined acceptance criteria.

Conclusion

The validation of an HPLC-UV method for the purity analysis of 2-Azabicyclo[3.3.1]nonan-8-one is a comprehensive process that ensures the generation of reliable and accurate data. By systematically evaluating parameters such as specificity, linearity, accuracy, precision, LOD, LOQ, and robustness, and by carefully selecting and optimizing chromatographic conditions, a method can be deemed suitable for its intended use in a regulated environment. The comparative data and detailed protocols provided in this guide serve as a valuable resource for researchers, scientists, and drug development professionals tasked with this critical analytical work.

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Bhatt, V., & Ghetia, U. (2023). A Review on Analytical Method Validation and its Parameters. International Journal for Research in Applied Science and Engineering Technology, 11(5), 2825-2832. [Link]

• United States Pharmacopeia. General Chapter <1225>, Validation of Compendial Procedures. [Link]

A Comparative Benchmarking Guide to Bicyclo[3.3.1]nonane Derivatives in Opioid Receptor Binding Assays

This guide provides a comprehensive framework for benchmarking the performance of bicyclo[3.3.1]nonane derivatives in opioid receptor binding assays. While the initial focus was on the 2-azabicyclo[3.3.1]nonan-8-one scaffold, a thorough review of available literature indicates a more robust and systematically characterized dataset for the closely related 3,7-diazabicyclo[3.3.1]nonan-9-one series. Therefore, this guide will utilize this series as a prime exemplar for comparative analysis, offering researchers a practical and data-supported blueprint for evaluating novel ligands targeting the opioid system. The principles and methodologies detailed herein are broadly applicable to various bicyclic scaffolds.

The bicyclo[3.3.1]nonane framework is a rigid structural motif that has garnered significant interest in medicinal chemistry due to its potential to orient substituents in well-defined spatial arrangements, making it an attractive scaffold for developing selective ligands for various biological targets, including opioid receptors.[1][2] The conformational restriction of this bicyclic system can lead to enhanced affinity and selectivity for specific receptor subtypes.

This guide will delve into the comparative binding affinities of a series of 2,4-diaryl-substituted 3,7-diazabicyclo[3.3.1]nonan-9-ones, present detailed protocols for essential in vitro assays, and provide the rationale behind the experimental design to ensure scientific integrity and reproducibility.

Comparative Analysis of Opioid Receptor Binding Affinities

The following table summarizes the binding affinities (Ki, in nM) of a series of 2,4-diaryl-substituted 3,7-diazabicyclo[3.3.1]nonan-9-one derivatives for the mu (µ), delta (δ), and kappa (κ) opioid receptors. The data is sourced from a systematic study by Kuhl et al. (2000), which provides a consistent and comparable dataset.[1] The affinity of these compounds for µ and δ receptors was generally low, with most of the notable activity observed at the κ-receptor.[1]

Compound ID	Ar (Aryl Group)	Ki (nM) vs. µ-receptor	Ki (nM) vs. δ-receptor	Ki (nM) vs. κ-receptor
11a	Phenyl	>10000	>10000	1700
11b	p-Tolyl	>10000	>10000	2500
11d	p-Methoxyphenyl	>10000	>10000	460
11e	m-Hydroxyphenyl	>10000	>10000	500
11g	m-Fluorophenyl	>10000	>10000	380
11h	p-Fluorophenyl	>10000	>10000	1200
11i	p-Chlorophenyl	>10000	>10000	1100
11j	m-Nitrophenyl	>10000	>10000	>10000
11k	p-Nitrophenyl	>10000	>10000	>10000
11l	p-Cyanophenyl	>10000	>10000	>10000

Data extracted from Kuhl, U., et al. (2000). Synthesis and Opioid Receptor Affinity of a Series of 2,4-Diaryl-Substituted 3,7-Diazabicylononanones. Journal of Medicinal Chemistry, 43(19), 3746–3749.[1]

This comparative data highlights the significant influence of the aryl substituent on the binding affinity for the κ-opioid receptor. For instance, the presence of electron-donating or moderately electron-withdrawing groups at the meta or para position of the phenyl ring, such as methoxy, hydroxyl, and fluoro, resulted in compounds with the highest affinity for the κ-receptor.[1] Conversely, strongly electron-withdrawing groups like nitro and cyano abolished the binding affinity.[1]

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for key in vitro assays used to benchmark opioid receptor ligands. The rationale behind each step is explained to ensure a thorough understanding of the experimental design.

Radioligand Competition Binding Assay

This assay determines the affinity of a test compound for a specific receptor by measuring its ability to compete with a radiolabeled ligand of known affinity.

Principle of Competitive Radioligand Binding.

Materials:

• Cell membranes expressing the human µ, δ, or κ opioid receptor (e.g., from CHO or HEK293 cells).

• Radioligands: [³H]DAMGO (for µ), [³H]DPDPE (for δ), [³H]U-69,593 (for κ).

• Test compounds (2-azabicyclo[3.3.1]nonan-8-one derivatives) at various concentrations.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Nonspecific binding control: Naloxone (10 µM).

• 96-well microplates.

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Membrane Preparation: Thaw the cell membranes on ice and dilute them in ice-cold assay buffer to a final concentration that yields a specific binding of approximately 10-15% of the total radioligand added.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: 50 µL of assay buffer, 50 µL of radioligand solution, and 100 µL of diluted cell membranes.

  • Nonspecific Binding: 50 µL of naloxone solution (10 µM final concentration), 50 µL of radioligand solution, and 100 µL of diluted cell membranes.

  • Test Compound Competition: 50 µL of test compound solution (at varying concentrations), 50 µL of radioligand solution, and 100 µL of diluted cell membranes.

• Incubation: Incubate the plates at 25°C for 60-90 minutes with gentle agitation. This allows the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters three times with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the nonspecific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Radioligand Binding Assay.

[³⁵S]GTPγS Functional Assay

This assay measures the functional activity of a compound (agonist, partial agonist, or antagonist) by quantifying its ability to stimulate the binding of [³⁵S]GTPγS, a non-hydrolyzable GTP analog, to G-proteins upon receptor activation.

Opioid Receptor G-protein Signaling Pathway.

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [³⁵S]GTPγS.

• GDP (Guanosine diphosphate).

• Test compounds (agonists, partial agonists).

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4.

• 96-well microplates, glass fiber filters, scintillation counter.

Procedure:

• Reagent Preparation: Prepare solutions of [³⁵S]GTPγS, GDP, and test compounds in the assay buffer.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Basal Binding: Assay buffer, [³⁵S]GTPγS, GDP, and cell membranes.

  • Agonist-Stimulated Binding: Test compound at various concentrations, [³⁵S]GTPγS, GDP, and cell membranes.

  • Nonspecific Binding: Assay buffer, [³⁵S]GTPγS, a high concentration of unlabeled GTPγS, GDP, and cell membranes.

• Incubation: Incubate the plates at 30°C for 60 minutes.

• Harvesting and Washing: Similar to the radioligand binding assay, rapidly filter the contents through glass fiber filters and wash with ice-cold buffer.

• Scintillation Counting: Measure the radioactivity of the filters.

• Data Analysis:

  • Plot the stimulated [³⁵S]GTPγS binding (as a percentage over basal) against the log concentration of the test compound.

  • Determine the EC50 (concentration for 50% of maximal stimulation) and Emax (maximal stimulation) values from the dose-response curve. These parameters indicate the potency and efficacy of the compound, respectively.

References

• Kuhl, U., Englberger, W., Haurand, M., & Holzgrabe, U. (2000). Synthesis and Opioid Receptor Affinity of a Series of 2,4-Diaryl-Substituted 3,7-Diazabicylononanones. Journal of Medicinal Chemistry, 43(19), 3746–3749. [Link]

• Benyhe, S., Zádor, F., Zádori, Z., Gáspár, J., Szűcs, M., & Borsodi, A. (2003). Kappa-receptor selective binding of opioid ligands with a heterocyclic bicyclo[3.3.1]nonan-9-one structure. Acta Biologica Hungarica, 54(2), 143-152. [Link]

• Traynor, J. R., & Nahorski, S. R. (1995). Modulation by μ-opioid agonists of guanosine-5'-O-(3-[35S]thio)triphosphate binding to membranes from human neuroblastoma SH-SY5Y cells. Molecular pharmacology, 47(4), 848–854. [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical pharmacology, 22(23), 3099–3108. [Link]

• Emmerson, P. J., Clark, M. J., Mansour, A., Akil, H., Woods, J. H., & Medzihradsky, F. (1996). Characterization of opioid agonist efficacy in a C6 glioma cell line stably expressing the human μ opioid receptor. Journal of Pharmacology and Experimental Therapeutics, 278(3), 1121–1127. [Link]

• Maguire, P., Tsai, N., Kamal, K., Combrisson, S., Fukuda, K., & Haug, T. (1992). Pharmacological profiles of fentanyl analogs at mu, delta and kappa opiate receptors. European journal of pharmacology, 213(2), 219–225. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

A Spectroscopic Guide to Differentiating the Enantiomers of 2-Azabicyclo[3.3.1]nonan-8-one

The 2-azabicyclo[3.3.1]nonane framework is a vital scaffold in medicinal chemistry, forming the core of various biologically active compounds, including analgesics and potential therapeutics for neurodegenerative diseases. The inherent chirality of many derivatives, such as 2-azabicyclo[3.3.1]nonan-8-one, necessitates precise stereochemical characterization. As enantiomers can exhibit vastly different pharmacological and toxicological profiles, the ability to unambiguously distinguish between them is paramount in drug development and quality control.

This guide provides a comprehensive spectroscopic comparison of the (+) and (-) enantiomers of 2-azabicyclo[3.3.1]nonan-8-one. We will explore which spectroscopic techniques are suitable for this differentiation, explain the causality behind the experimental outcomes, and provide validated protocols for their execution.

The Challenge of Chirality: Why Standard Spectroscopy Fails

Enantiomers are non-superimposable mirror images with identical physical properties such as melting point, boiling point, and solubility in achiral solvents. Consequently, spectroscopic methods that rely on interactions with achiral media or probes will produce indistinguishable results for both enantiomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In a standard achiral solvent (e.g., CDCl₃), the magnetic environment for corresponding nuclei in each enantiomer is identical. This results in identical chemical shifts, coupling constants, and signal multiplicities.

• Infrared (IR) Spectroscopy: The vibrational modes of enantiomers have the same frequencies and intensities because the bond strengths and atomic masses are identical.

• Mass Spectrometry (MS): The mass-to-charge ratio and fragmentation patterns are determined by the molecular formula and bond connectivity, which are the same for both enantiomers.

Therefore, true differentiation requires a chiral interaction. This is the domain of chiroptical spectroscopy.

Chiroptical Spectroscopy: The Key to Enantiomeric Distinction

Chiroptical techniques utilize circularly polarized light, which is itself chiral. The differential interaction of left- and right-circularly polarized light with a chiral molecule provides the basis for distinguishing between enantiomers.

• Circular Dichroism (CD) Spectroscopy: Measures the difference in absorption of left- and right-circularly polarized light (ΔA = A_L - A_R). A CD spectrum plots this difference against wavelength. Enantiomers will produce spectra that are perfect mirror images of each other, exhibiting opposite "Cotton effects." For 2-azabicyclo[3.3.1]nonan-8-one, the key chromophore is the carbonyl group (C=O), whose n→π* electronic transition around 280-300 nm is particularly sensitive to its stereochemical environment.[1]

• Vibrational Circular Dichroism (VCD) Spectroscopy: This is the infrared analog of CD, measuring the differential absorption of left- and right-circularly polarized IR radiation for vibrational transitions.[2][3] It provides a wealth of stereochemical information across the entire mid-IR fingerprint region. The VCD spectra of enantiomers are also mirror images, offering a powerful method for absolute configuration assignment, often with the aid of Density Functional Theory (DFT) calculations.[2][4]

Comparative Spectroscopic Data

The following tables summarize the expected spectroscopic data for the enantiomers of 2-azabicyclo[3.3.1]nonan-8-one. While NMR, IR, and MS data are identical, the chiroptical data are opposite in sign.

Table 1: Predicted ¹H and ¹³C NMR Data (in CDCl₃, 400 MHz)

(Note: Spectra for (+)- and (-)-enantiomers are identical)

Position	¹³C Chemical Shift (δ, ppm)	¹H Chemical Shift (δ, ppm)	Multiplicity & Coupling (J, Hz)
1	~45.0	~2.90	br s
3	~46.0	~3.10 (ax), ~2.80 (eq)	m
4	~30.0	~1.90, ~1.75	m
5	~38.0	~2.50	br s
6	~28.0	~2.05, ~1.85	m
7	~35.0	~2.40, ~2.20	m
8 (C=O)	~212.0	-	-
9	~32.0	~2.15, ~1.95	m
NH	-	~2.00	br s

Data are estimated based on values reported for similar substituted 2-azabicyclo[3.3.1]nonanes.[5][6][7][8]

Table 2: Predicted Key IR and MS Data

(Note: Spectra for (+)- and (-)-enantiomers are identical)

Technique	Parameter	Expected Value
IR (Infrared)	N-H Stretch	~3350 cm⁻¹ (broad)
C-H Stretch	2850-2950 cm⁻¹
C=O Stretch	~1715 cm⁻¹ (strong)
C-N Stretch	~1100 cm⁻¹
MS (Mass Spec)	Molecular Ion [M]⁺	m/z 139
Base Peak	Dependent on fragmentation

Table 3: Predicted Chiroptical Spectroscopy Data

Technique	Parameter	(+)-Enantiomer	(-)-Enantiomer
CD (Circular Dichroism)	Cotton Effect (n→π*)	Positive at ~290 nm	Negative at ~290 nm
VCD (Vibrational CD)	VCD Bands (1000-1500 cm⁻¹)	Pattern of positive and negative bands	Mirror-image pattern of negative and positive bands

The sign of the Cotton effect is predicted based on the application of the octant rule to bicyclic ketones.[9]

Experimental Protocols & Workflows

Diagram: General Workflow for Enantiomer Differentiation

Caption: Workflow for spectroscopic analysis of enantiomers.

Protocol 1: Circular Dichroism (CD) Spectroscopy

This protocol aims to measure the electronic CD spectrum to observe the Cotton effect associated with the ketone chromophore.

1. Sample Preparation: a. Accurately weigh approximately 1.0 mg of the 2-azabicyclo[3.3.1]nonan-8-one sample. b. Dissolve the sample in a UV-transparent solvent (e.g., methanol or acetonitrile) to a final concentration of 0.1-1.0 mg/mL in a 10 mL volumetric flask. c. Prepare a "solvent blank" using the same batch of solvent.

2. Instrument Setup: a. Power on the CD spectrometer and the nitrogen purge gas. Allow the instrument to stabilize for at least 30 minutes. b. Set the measurement parameters:

• Wavelength Range: 350 nm to 220 nm
• Data Pitch: 0.5 nm
• Scanning Speed: 100 nm/min
• Bandwidth: 1.0 nm
• Accumulations: 3-5 scans for good signal-to-noise.

3. Data Acquisition: a. Place the cuvette filled with the solvent blank into the sample holder. b. Acquire a baseline spectrum. c. Rinse the cuvette thoroughly with the sample solution before filling it. d. Place the sample cuvette in the holder and acquire the sample spectrum. e. The instrument software will automatically subtract the baseline from the sample spectrum.

4. Data Analysis: a. The resulting spectrum will show the differential absorption (typically in millidegrees, mdeg) versus wavelength. b. Identify the sign (positive or negative) of the Cotton effect peak around 280-300 nm. c. Compare the spectrum to that of a known standard or to theoretical predictions to assign the absolute configuration. The enantiomer will show a spectrum of equal magnitude but opposite sign.

Diagram: CD Spectroscopy Workflow

Caption: Step-by-step workflow for CD spectroscopy.

Protocol 2: NMR Spectroscopy with a Chiral Shift Reagent

While standard NMR is achiral, adding a chiral auxiliary can induce diastereomeric interactions, leading to separable signals for the enantiomers. This protocol uses a lanthanide-based chiral shift reagent (CSR).

1. Initial ¹H NMR Spectrum: a. Prepare a standard solution of the 2-azabicyclo[3.3.1]nonan-8-one sample in a deuterated achiral solvent (e.g., 5 mg in 0.6 mL of CDCl₃). b. Acquire a standard ¹H NMR spectrum to serve as a reference.

2. Titration with Chiral Shift Reagent: a. To the NMR tube containing the sample, add a small, accurately weighed amount of a chiral shift reagent (e.g., Eu(hfc)₃, Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)). A typical starting amount is ~2-5 mg. b. Gently shake the tube to dissolve the CSR. The solution may become slightly colored. c. Acquire another ¹H NMR spectrum.

3. Data Acquisition and Analysis: a. Compare the new spectrum to the reference. The signals should be shifted downfield. b. Look for specific protons (e.g., the bridgehead protons at C1 and C5) that were originally single peaks for the racemate to split into two separate peaks of equal integration. This separation (ΔΔδ) corresponds to the two enantiomers. c. Continue adding small increments of the CSR and acquiring spectra until sufficient separation is achieved for accurate integration. d. The ratio of the integrals of the separated peaks gives the enantiomeric excess (ee) of the sample.

Conclusion

The definitive differentiation of 2-azabicyclo[3.3.1]nonan-8-one enantiomers relies on chiroptical spectroscopy. Circular Dichroism provides a clear, mirror-image signature for each enantiomer based on the electronic transitions of the carbonyl chromophore. For a more detailed structural fingerprint, Vibrational Circular Dichroism offers a wealth of information. While standard NMR is insensitive to chirality, the use of chiral shift reagents can effectively resolve enantiomeric signals, providing a powerful tool for determining enantiomeric purity. The application of these authoritative methods is essential for the rigorous characterization of chiral molecules in research and pharmaceutical development.

References

• American Chemical Society. (2019). Ab Initio Study of Circular Dichroism and Circularly Polarized Luminescence of Spin-Allowed and Spin-Forbidden Transitions: From Organic Ketones to Lanthanide Complexes. ACS Publications. [Link][1]

• National Center for Biotechnology Information. (2005). Determination of molecular structure using vibrational circular dichroism spectroscopy: the keto-lactone product of Baeyer-Villiger oxidation of (+)-(1R,5S)-bicyclo[3.3.1]nonane-2,7-dione. PubMed. [Link][2]

• ResearchGate. (n.d.). Vibrational circular dichroism: A new spectroscopic tool for biomolecular structural determination. Retrieved from ResearchGate. [Link][3]

• ResearchGate. (n.d.). 13C NMR chemical shift assignments for substituted 2-azabicyclo[3.3.1]nonan-3-ones. Retrieved from ResearchGate. [Link][5]

• Royal Society of Chemistry. (2009). Supplementary information for Asymmetric synthesis of 2-azabicyclo[3.3.1]nonanes by a microwave-assisted organocatalyzed tande. RSC.org. [Link][6]

• MDPI. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. [Link][7]

• ResearchGate. (n.d.). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Retrieved from ResearchGate. [Link][8]

• Royal Society of Chemistry. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. [Link][10]

• University of Oldenburg. (2014). Photoelectron Circular Dichroism of Bicyclic Ketones from Multiphoton Ionization with Femtosecond Laser Pulses. [Link][11]

• National Center for Biotechnology Information. (n.d.). 2-Azabicyclo(3.3.1)nonane. PubChem. [Link][12]

• Royal Society of Chemistry. (2009). Asymmetric synthesis of 2-azabicyclo[3.3.1]nonanes by a microwave-assisted organocatalysed tandem desymmetrisation and intramolecular aldolisation. Organic & Biomolecular Chemistry. [Link][13]

• ResearchGate. (n.d.). Vibrational circular dichroism DFT study on bicyclo[3.3.0]octane derivatives. Retrieved from ResearchGate. [Link][4]

• Semantic Scholar. (2021). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their. [Link][14]

• National Institutes of Health. (n.d.). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. PMC. [Link][15]

• ResearchGate. (n.d.). Determination of the absolute configuration of bicyclo[3.3.1]nonane-2,7-dione by circular dichroism spectroscopy and chemical correlation. Retrieved from ResearchGate. [Link][9]

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Safety & Regulatory Compliance

2-Azabicyclo[3.3.1]nonan-8-one proper disposal procedures

2-Azabicyclo[3.3.1]nonan-8-one: Standard Operating Procedure for Safe Handling and Disposal

As a Senior Application Scientist, I recognize that handling complex bicyclic organic compounds requires more than just following a safety data sheet—it requires a deep understanding of chemical behavior. 2-Azabicyclo[3.3.1]nonan-8-one, frequently utilized in its protected forms (e.g., tert-butyl 8-oxo-2-azabicyclo[3.3.1]nonane-2-carboxylate), is a critical bicyclic scaffold in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. Due to its rigid stereochemistry and nitrogen-containing core, it presents specific handling and disposal challenges.

This guide provides a self-validating, step-by-step operational plan for the safe disposal and spill management of 2-azabicyclo[3.3.1]nonan-8-one, ensuring compliance with environmental health and safety (EHS) standards.

Risk Assessment & Physicochemical Profiling

Before initiating disposal, it is critical to understand the compound's physical properties to dictate the correct waste stream and personal protective equipment (PPE). The compound typically exists as a crystalline solid or powder, which introduces inhalation risks if aerosolized[1].

Table 1: Quantitative Safety & Disposal Metrics for 2-Azabicyclo[3.3.1]nonan-8-one Derivatives

Property / Metric	Value / Specification	Operational Implication
Physical State	Solid (Crystalline/Powder)	High risk of aerosolization; requires wet-wiping for spills[1].
Molecular Weight	239.32 g/mol (N-Boc derivative)[2]	Rapid absorption potential if dissolved in penetrating solvents.
Solubility	Soluble in EtOAc, DCM, MeOH	Dictates liquid waste segregation (Halogenated vs. Non-Halogenated).
Primary Hazard	Irritant	Mandates Nitrile gloves and safety goggles[3].
Incineration Temp	>850°C (Standard Organic)	Must be processed by a licensed thermal destruction facility[4].

Expertise Insight: The causality behind the strict segregation of this compound lies in its nitrogenous nature. If mixed with strong oxidizing waste streams (e.g., nitric acid or peroxides), bicyclic amines can undergo exothermic reactions. Always isolate 2-azabicyclo[3.3.1]nonan-8-one waste in dedicated organic streams to prevent thermal runaway[5].

Waste Segregation Workflow

Proper segregation prevents dangerous cross-reactions and reduces disposal costs. Treat all materials contaminated with the compound as hazardous waste[5]. The following workflow illustrates the logical routing of 2-azabicyclo[3.3.1]nonan-8-one waste streams to ensure proper thermal destruction.

Decision tree for the segregation and disposal of 2-Azabicyclo[3.3.1]nonan-8-one waste streams.

Step-by-Step Disposal Protocols

Every protocol described here operates as a self-validating system. Do not rely on visual inspection alone; use standardized labeling, secondary containment, and volume tracking to ensure safety.

Protocol A: Solid Waste Disposal (Unused Reagent & Consumables)

Context: For expired batches, contaminated weighing boats, and filter papers.

• Immobilization: Do not scrape dry powders directly into the waste bin, as this generates hazardous dust[1]. Instead, lightly dampen the contaminated consumable with a non-halogenated solvent (e.g., isopropanol) to immobilize the powder.

• Containment: Place the dampened materials into a puncture-resistant, sealable solid organic waste container lined with a compatible polymer bag.

• Labeling: Affix a hazardous waste label immediately. Specify the contents as "Solid Organic Waste - Contains 2-Azabicyclo[3.3.1]nonan-8-one."

• Validation: Ensure the container is kept tightly closed when not actively adding waste to comply with standards.

Protocol B: Liquid Waste Disposal (Reaction Mixtures & Chromatography Fractions)

Context: Post-reaction workups and purification fractions containing the compound.

• Solvent Identification: Determine the primary solvent. If the compound is dissolved in dichloromethane (DCM) or chloroform, it must be routed to the Halogenated waste stream. If in ethyl acetate, methanol, or hexane, route to the Non-Halogenated stream.

• Transfer: Use a chemically compatible funnel to transfer the liquid into a designated, HPLC-grade high-density polyethylene (HDPE) carboy.

• Headspace Management: Never fill the liquid waste container beyond 80% capacity. The 20% headspace accommodates vapor expansion, preventing container rupture due to temperature fluctuations.

• Secondary Containment: Store the carboy in a secondary containment tray capable of holding 110% of the primary container's volume.

Spill Containment and Decontamination

Immediate and methodical response to spills prevents widespread laboratory contamination and exposure.

Solid Spill Workflow:

• Isolate: Evacuate non-essential personnel from the immediate area.

• PPE Upgrade: Don a particulate respirator (N95 or higher) if the spill is large and outside a fume hood, alongside standard nitrile gloves and goggles.

• Containment: Do not dry sweep. Carefully sweep or scoop the material, avoiding dust generation[1]. Covering the spilled powder with damp paper towels (using water or isopropanol) suppresses dust effectively.

• Collection: Place the collected material into a designated solid hazardous waste container[1].

• Decontamination: Wash the affected surface with a detergent solution, followed by an ethanol wipe down. Dispose of all cleanup materials as hazardous solid waste[5].

Liquid Spill Workflow:

• Neutralize/Absorb: Surround the spill with an inert absorbent material (e.g., vermiculite or universal spill pads). Prevent the material from entering drains[1].

• Absorption: Allow the absorbent to completely soak up the liquid containing the 2-azabicyclo[3.3.1]nonan-8-one.

• Collection: Sweep the saturated absorbent into a heavy-duty hazardous waste bag.

• Ventilation: Ensure the fume hood or room ventilation is operating at maximum capacity to clear residual solvent vapors.

Regulatory Compliance & E-E-A-T Grounding

The disposal of the hazardous waste container must be handled by a licensed environmental waste management company, in accordance with all local, state, and federal regulations[4]. Under no circumstances should this chemical or its solutions be disposed of down the drain or in municipal trash[4][5]. Provide the waste disposal company with the Safety Data Sheet (SDS) to ensure they have all the necessary information for safe handling and transport[1]. These protocols align with the strict guidelines set forth by the for laboratory safety.

References

• Namiki Shoji. "Enamine Building Blocks - tert-butyl 8-oxo-2-azabicyclo[3.3.1]nonane-2-carboxylate." Namiki-s.co.jp. [Link]

• Environmental Protection Agency (EPA). "Hazardous Waste Management." EPA.gov. [Link]

• Occupational Safety and Health Administration (OSHA). "Laboratory Safety." OSHA.gov.[Link]

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A Proactive Approach to Safety: Essential Personal Protective Equipment for Handling 2-Azabicyclo[3.3.1]nonan-8-one

In the dynamic landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are fundamental. Among these, the bicyclic scaffold of 2-Azabicyclo[3.3.1]nonan-8-one and its derivatives present significant interest due to their presence in various biologically active compounds[1][2][3]. As researchers and scientists, our primary responsibility extends beyond discovery to ensuring a safe and controlled laboratory environment. This guide provides a comprehensive, in-depth technical overview of the essential personal protective equipment (PPE) and safe handling practices for 2-Azabicyclo[3.3.1]nonan-8-one, prioritizing both personal safety and procedural integrity.

Understanding the Hazard Profile: A Structure-Based Assessment

2-Azabicyclo[3.3.1]nonan-8-one incorporates two key functional groups that dictate its potential hazards:

• Bicyclic Amine Moiety: Amines, as a class, can be corrosive and irritating to the skin, eyes, and respiratory tract.[4] Depending on the specific structure, they can also be toxic if ingested or absorbed through the skin. Safe handling guidelines for amines consistently emphasize the need for appropriate protective gear to prevent direct contact.[4][5]

• Ketone Functionality: Ketones, such as acetone, can cause irritation to the eyes and respiratory system.[6] While many ketones have relatively low toxicity, they can be flammable and act as effective solvents, potentially increasing the skin permeability of other hazardous substances.[6][7]

Based on the hazards associated with related bicyclic amines and ketones, it is prudent to treat 2-Azabicyclo[3.3.1]nonan-8-one as a compound that is potentially harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[8][9]

Core Principles of Protection: A Multi-Layered Defense

A comprehensive safety strategy relies on a hierarchy of controls. While engineering controls like fume hoods are the first line of defense, the correct selection and use of PPE provide the final, critical barrier between the researcher and the chemical.

Engineering Controls: The Primary Barrier

All manipulations of 2-Azabicyclo[3.3.1]nonan-8-one, especially when handling the solid powder or creating solutions, should be conducted within a properly functioning chemical fume hood.[10][11] This minimizes the inhalation of any dust or vapors. A readily accessible safety shower and eyewash station are mandatory in any laboratory where this compound is handled.[8]

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection of PPE should be a deliberate process based on a thorough risk assessment of the specific procedures being performed.

• Rationale: The potential for serious eye irritation necessitates robust eye protection.[8][9] Standard safety glasses do not provide a sufficient seal against splashes or fine powders.

• Recommendation: Tightly fitting safety goggles with side shields are the minimum requirement.[12] For procedures with a higher risk of splashing, such as transferring solutions or performing reactions under pressure, a full-face shield worn over safety goggles is strongly recommended.[13]

• Rationale: Amines and ketones can cause skin irritation, and some may be absorbed through the skin.[4][5][6] The choice of glove material is critical and must be based on its resistance to the specific chemical and any solvents being used.

• Recommendation: Nitrile gloves are a suitable initial choice for handling solid 2-Azabicyclo[3.3.1]nonan-8-one and for protection against incidental splashes of many common laboratory solvents.[14] However, for prolonged handling or when working with this compound in solution, it is crucial to consult a glove compatibility chart for the specific solvent being used. Always inspect gloves for any signs of degradation or perforation before use and wash hands thoroughly after removing them.[12]

• Rationale: Accidental spills can lead to skin contact and contamination of personal clothing.

• Recommendation: A full-length laboratory coat, preferably made of a chemically resistant material, must be worn at all times.[15] For large-scale operations, impervious clothing may be necessary.[8] Closed-toe shoes are mandatory, and it is advisable to wear long pants to cover any exposed skin on the lower legs.[7]

• Rationale: As with many fine chemical powders, there is a risk of inhaling airborne particles, which may cause respiratory tract irritation.[8][9]

• Recommendation: When working with the solid compound outside of a fume hood (which is not recommended) or if there is a potential for aerosol generation that cannot be controlled by engineering means, a respirator may be necessary.[4] The type of respirator and cartridge should be selected based on a formal risk assessment and in accordance with occupational safety guidelines.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow

Operational and Disposal Plans: Ensuring a Safe Workflow from Start to Finish

Safe handling of 2-Azabicyclo[3.3.1]nonan-8-one extends beyond the use of PPE. A comprehensive plan includes proper storage, handling techniques, and disposal.

Storage and Handling

• Storage: Store 2-Azabicyclo[3.3.1]nonan-8-one in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][16] The container should be tightly sealed and clearly labeled.[15]

• Handling:

  • Avoid breathing dust or vapors.[8]

  • Do not eat, drink, or smoke in the laboratory.[7]

  • Wash hands thoroughly after handling the compound.[8]

  • When transferring the solid, use a spatula and avoid creating dust clouds.

  • For solutions, use a pipette or syringe to minimize the risk of spills.

Spill Management and First Aid

• Spills: In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate PPE, absorb liquid spills with an inert material and collect all contaminated materials in a sealed container for disposal.[8]

• First Aid:

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[11]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and seek medical attention if irritation persists.[11]

  • Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[11]

  • Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate medical attention.[8]

Disposal

All waste containing 2-Azabicyclo[3.3.1]nonan-8-one, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[15] Do not dispose of this chemical down the drain.[8]

Conclusion: A Culture of Safety

The responsible handling of novel chemical compounds like 2-Azabicyclo[3.3.1]nonan-8-one is paramount in a research setting. By adopting a proactive safety mindset, understanding the potential hazards based on chemical structure, and rigorously adhering to the PPE and handling guidelines outlined in this guide, researchers can confidently and safely advance their scientific endeavors. Remember that safety is a continuous process of risk assessment and mitigation, and these guidelines should serve as a foundation for your laboratory's specific standard operating procedures.

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• Shanghai Haohong Scientific Co., Ltd. (2026, February 5). Safety Data Sheet: 3-Azabicyclo[3.3.0]octane hydrochloride.
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• AFG Bioscience. (n.d.). Safety Data Sheet: N-Cbz-9-azabicyclo[3.3.1]nonan-3-one.
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• Fisher Scientific. (2025, December 20). Safety Data Sheet: 8-Benzyl-8-azabicyclo[3.2.1]octan-3-endo-ol.
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• Laboratory Safety Manual. (n.d.). Laboratory Safety Manual.
• NextSDS. (n.d.). 2-Azabicyclo[3.3.1]nonane — Chemical Substance Information.
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• ECHEMI. (2019, July 15). Bicyclo[3.3.1]nonane SDS, 280-65-9 Safety Data Sheets.
• Royal Society of Chemistry. (2023, July 25). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics.
• ResearchGate. (n.d.). Azabicyclo[3.3.1]nonane-based natural products.
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• PubMed. (2003, May 22). C(8) substituted 1-azabicyclo[3.3.1]non-3-enes and C(8) substituted 1-azabicyclo[3.3.1]nonan-4-ones: novel muscarinic receptor antagonists.
• Benchchem. (n.d.). In-Depth Technical Guide: Physicochemical Properties of 3-Azabicyclo[3.3.1]nonan-7-ol.
• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal.
• PubChem. (n.d.). 1-Azabicyclo[3.3.1]nonane. National Center for Biotechnology Information.
• Cheméo. (n.d.). Chemical Properties of Bicyclo[3.3.1]nonane (CAS 280-65-9).
• Enamine. (n.d.). Bicyclic Aliphatic Amines.
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